Technical Documentation Center

2-(methylamino)ethylphosphonic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(methylamino)ethylphosphonic acid
  • CAS: 14596-55-5

Core Science & Biosynthesis

Foundational

Comparative Technical Guide: 2-Aminoethylphosphonic Acid vs. 2-(Methylamino)ethylphosphonic Acid

This technical guide provides an in-depth comparative analysis of 2-aminoethylphosphonic acid (2-AEP) and its N-methylated derivative, 2-(methylamino)ethylphosphonic acid (2-MAEP) . Executive Summary 2-Aminoethylphosphon...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth comparative analysis of 2-aminoethylphosphonic acid (2-AEP) and its N-methylated derivative, 2-(methylamino)ethylphosphonic acid (2-MAEP) .

Executive Summary

2-Aminoethylphosphonic acid (2-AEP) , also known as Ciliatine, was the first naturally occurring phosphonate discovered (Horiguchi & Kandatsu, 1959). It represents a unique class of "phosphono-lipids" where the phosphate ester bond (


) is replaced by a chemically stable carbon-phosphorus (

) bond.[1]

2-(Methylamino)ethylphosphonic acid (2-MAEP) is the


-monomethylated derivative of 2-AEP. It functions as a biosynthetic intermediate and a specialized lipid headgroup in marine invertebrates (e.g., Anthopleura xanthogrammica) and protozoa. While 2-AEP mimics ethanolamine phosphate, 2-MAEP mimics 

-methylethanolamine phosphate, serving as a bridge to the fully methylated phosphonocholine.

Key Technical Differentiator: The


-methylation in 2-MAEP alters the hydrophilicity and hydrogen-bonding potential of the lipid headgroup, influencing membrane fluidity and resistance to hydrolytic enzymes (phospholipases).

Chemical Identity & Disambiguation

Structural Comparison
Feature2-Aminoethylphosphonic Acid (2-AEP)2-(Methylamino)ethylphosphonic Acid (2-MAEP)
Formula


MW 125.06 g/mol 139.09 g/mol
Structure


pKa (approx)

,

,

Similar, with slightly higher basicity at Nitrogen.
Natural Analog Phosphoethanolamine

-Methyl-phosphoethanolamine
CAS No. 2041-14-72041-15-8 (Generic/Salt forms vary)
Critical Disambiguation

Researchers often confuse 2-MAEP with 2-aminoethyl methylphosphonate .

  • Target Compound (2-MAEP): Methyl group is on the Nitrogen (

    
    ). Natural lipid headgroup.
    
  • Confused Compound (P-Methyl): Methyl group is on the Phosphorus (

    
    ). Synthetic GABA antagonist.
    
  • Guidance: This guide focuses strictly on the

    
    -methyl variant (2-MAEP) relevant to phosphonate biochemistry.
    

Biosynthesis & Metabolism

The biosynthesis of 2-MAEP occurs via the stepwise methylation of 2-AEP-lipids, mirroring the phosphatidylethanolamine (PE)


 phosphatidylcholine (PC) pathway.
The Pathway
  • C-P Bond Formation: Phosphoenolpyruvate (PEP) is converted to phosphonopyruvate by PEP mutase (PEPM).

  • Decarboxylation: Phosphonopyruvate is decarboxylated to phosphonoacetaldehyde.

  • Transamination: Phosphonoacetaldehyde is transaminated to 2-AEP .

  • Lipid Incorporation: 2-AEP is incorporated into lipids (e.g., ceramide-AEP or diacylglyceryl-AEP).

  • N-Methylation: The lipid-bound 2-AEP is methylated by S-adenosylmethionine (SAM)-dependent

    
    -methyltransferases to form 2-MAEP -lipid.
    
Pathway Visualization

Biosynthesis PEP Phosphoenolpyruvate PnPy Phosphonopyruvate PEP->PnPy PEP Mutase (C-P Bond Formation) PnAc Phosphonoacetaldehyde PnPy->PnAc PnPy Decarboxylase AEP 2-AEP (Ciliatine) PnAc->AEP Transaminase LipidAEP Lipid-bound 2-AEP AEP->LipidAEP Cytidylyltransferase & Transferase LipidMAEP Lipid-bound 2-MAEP LipidAEP->LipidMAEP SAM-dependent N-Methyltransferase LipidPC Phosphonocholine (Trimethyl-AEP) LipidMAEP->LipidPC 2x Methylation

Figure 1: Biosynthetic pathway from PEP to N-methylated phosphonolipids. The C-P bond is established early, with methylation occurring at the lipid stage.

Synthesis & Isolation Methodologies

Isolation from Natural Sources (Protocol)

Source: Anthopleura xanthogrammica (Sea Anemone) - Adapted from Kittredge et al. (1967).[2][3]

Principle: Phosphonolipids are resistant to acid hydrolysis, while phosphate esters hydrolyze. This allows selective isolation of the C-P headgroups.

  • Extraction: Homogenize fresh tissue in Ethanol (95%). Filter and re-extract residue.

  • Lipid Purification: Evaporate ethanol. Partition residue between Chloroform/Methanol/Water (Folch wash). Collect the organic (lipid) phase.

  • Hydrolysis: Reflux the lipid fraction in 6N HCl for 24 hours.

    • Note: This hydrolyzes ester bonds (fatty acids, glycerol) but leaves the C-P bond intact.

  • Separation: Remove HCl by evaporation. Dissolve residue in water.

  • Ion Exchange Chromatography:

    • Column: Dowex 50 (H+ form).

    • Elution: Gradient of HCl (0 to 2N).

    • Result: 2-AEP elutes first, followed by 2-MAEP , then the dimethyl and trimethyl analogs.

Chemical Synthesis (Targeted)

For pure standards, chemical synthesis is preferred over isolation.

  • Precursor:

    
    -Methyl-ethanolamine.
    
  • Reagents: Diethyl phosphite, Phthalimide protection (optional but recommended to prevent over-methylation).

  • Self-Validating Step: Monitor reaction via

    
     NMR. The shift from Phosphite (~7 ppm) to Phosphonate (~20-30 ppm) indicates C-P bond formation.
    

Analytical Characterization

NMR Spectroscopy

Nuclear Magnetic Resonance is the gold standard for distinguishing these congeners.

Nucleus2-AEP (Chemical Shift

)
2-MAEP (Chemical Shift

)
Notes

NMR
~22.0 ppm (pH dependent)~23.5 ppmC-P bond region. N-methylation typically causes a slight downfield shift.

NMR

3.1 (m,

)

1.9 (m,

)

2.75 (s,

)

3.2 (m,

)

2.0 (m,

)
The singlet at ~2.75 ppm is the diagnostic signature for the N-methyl group.
Mass Spectrometry
  • 2-AEP:

    
    
    
  • 2-MAEP:

    
    
    
  • Fragmentation: Both show a characteristic loss of the phosphonate group (

    
    , 82 Da) or retention of the 
    
    
    
    fragment (93 Da) in negative mode.

Biological Applications & Drug Development

Membrane Stability & Liposomes

Phosphonolipids containing 2-MAEP are exceptionally stable against hydrolytic enzymes like Phospholipase D .

  • Application: Incorporating 2-MAEP-lipids into liposomal drug carriers increases their circulation half-life by preventing enzymatic degradation in the blood.

  • Mechanism: The C-P bond is sterically and electronically distinct from the C-O-P bond, rendering the headgroup unrecognizable to standard phosphatases.

Bioisosterism

2-MAEP acts as a bioisostere for


-methylethanolamine phosphate.
  • Drug Design: It can be used to inhibit enzymes involved in phospholipid metabolism (e.g., phospholipid N-methyltransferases) by acting as a non-hydrolyzable product mimic.

Diatom Nutrient Cycling

Recent studies (Thalassiosira pseudonana) suggest that while 2-AEP is a common P-source, the methylated derivatives (2-MAEP) represent a "storage" form of phosphorus that is more resistant to rapid turnover, potentially serving as a metabolic buffer in marine environments.

References

  • Horiguchi, M., & Kandatsu, M. (1959). Isolation of 2-aminoethane phosphonic acid from rumen protozoa. Nature, 184, 901-902.[4] Link

  • Kittredge, J. S., Isbell, A. F., & Hughes, R. R. (1967). Isolation and characterization of the N-methyl derivatives of 2-aminoethylphosphonic acid from the sea anemone, Anthopleura xanthogrammica.[2][3][5] Biochemistry, 6(1), 289–295. Link

  • Metcalf, W. W., & van der Donk, W. A. (2009). Biosynthesis of phosphonic and phosphinic acid natural products.[2][6] Annual Review of Biochemistry, 78, 65-94. Link

  • Ternon, E., et al. (2019). The biological role of C-P containing macromolecules: Phosphonolipids, glycans and proteins. Biological Chemistry. Link

  • Wang, X., et al. (2021). Biogenic phosphonate utilization by globally distributed diatom Thalassiosira.[3][5] ResearchGate.[7] Link

Sources

Exploratory

The Metabolic Architecture of Aminoalkylphosphonic Acids

This guide provides a technical analysis of the metabolic pathways governing aminoalkylphosphonic acids (AAPs), focusing on the cleavage and formation of the carbon-phosphorus (C-P) bond. From C-P Bond Stability to Enzym...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical analysis of the metabolic pathways governing aminoalkylphosphonic acids (AAPs), focusing on the cleavage and formation of the carbon-phosphorus (C-P) bond.

From C-P Bond Stability to Enzymatic Cleavage

Executive Summary

Aminoalkylphosphonic acids (aminophosphonates) are structural analogues of amino acids where the planar, trigonal carboxylate group is replaced by a tetrahedral phosphonic acid group. This substitution creates a C-P bond that is chemically inert to hydrolytic cleavage by phosphatases, posing a unique metabolic challenge.

For drug developers, this stability makes AAPs attractive bioisosteres for phosphate esters (e.g., in nucleotide antivirals) and transition-state analogues (e.g., protease inhibitors). However, the assumption of metabolic inertness is flawed. Specialized bacterial enzymes—specifically the C-P lyase complex , phosphonatases , and oxidative cleavage systems —can metabolize these compounds, impacting pharmacokinetics and resistance profiles.

The Biochemistry of the C-P Bond

The carbon-phosphorus bond is thermodynamically stable (bond energy ~264 kJ/mol) and resistant to chemical hydrolysis, thermal decomposition, and photolysis. Unlike the phosphoester bond (C-O-P), the C-P bond does not possess a leaving group that can be displaced by nucleophilic attack under physiological conditions.

The Thermodynamic Dilemma: Biosynthesis of the C-P bond is energetically unfavorable. The primary entry point, Phosphoenolpyruvate (PEP) mutase , catalyzes the rearrangement of PEP to phosphonopyruvate (PnPy).[1][2]

  • Equilibrium: The reaction heavily favors PEP (K_eq ≈ 0.002).

  • Metabolic Driver: Nature overcomes this by coupling the mutase reaction to a highly exergonic decarboxylation step (catalyzed by PnPy decarboxylase), effectively "locking" the C-P bond in place.

Biosynthetic Origins: The PEP Mutase Pathway

The biosynthesis of 2-aminoethylphosphonic acid (2-AEP, or ciliatine)—the most abundant naturally occurring phosphonate—serves as the template for AAP formation.

Pathway Logic:

  • Isomerization: PEP

    
     Phosphonopyruvate (PnPy) via PEP Mutase.[1]
    
  • Decarboxylation: PnPy

    
     Phosphonoacetaldehyde (PnAA) via PnPy Decarboxylase (Ppd).[3]
    
  • Transamination: PnAA

    
     2-AEP via AEP Transaminase.
    

This pathway is prevalent in lower eukaryotes (e.g., Tetrahymena) and certain bacteria (Streptomyces), often incorporated into phosphonolipids or antibiotics like fosfomycin and bialaphos.

Catabolic Pathways: Mechanisms of C-P Cleavage

Understanding catabolism is critical for bioremediation and predicting drug stability in the microbiome. There are three distinct mechanisms for cleaving the C-P bond in AAPs.

A. The Hydrolytic Route (The PhnX Pathway)

This pathway is specific to 2-AEP and relies on a "trap-and-cleave" mechanism.

  • Step 1 (Transamination): The enzyme PhnW (AEP aminotransferase) converts 2-AEP back to phosphonoacetaldehyde (PnAA), using pyruvate as the amine acceptor.

  • Step 2 (Hydrolysis): PhnX (Phosphonatase) hydrolyzes PnAA to acetaldehyde and inorganic phosphate (Pi).[4][5][6]

    • Mechanism:[4][5][6][7] PhnX forms a Schiff base intermediate between the aldehyde of PnAA and a lysine residue in the active site. This activates the adjacent C-P bond for hydrolytic cleavage, a strategy analogous to Class I aldolases.

B. The Oxidative Route (The PhnY/PhnZ Pathway)

A recently characterized pathway that bypasses PnAA.

  • Step 1 (Hydroxylation): PhnY (Fe(II)/

    
    -ketoglutarate-dependent oxygenase) hydroxylates 2-AEP at the C1 position, forming (R)-1-hydroxy-2-aminoethylphosphonate (HAEP).
    
  • Step 2 (Oxidative Cleavage): PhnZ (Fe(II)-dependent dioxygenase) cleaves the C-P bond of HAEP, yielding glycine and Pi.[5]

C. The Radical Route (C-P Lyase)

The phn operon (specifically phnG-M) encodes a membrane-associated complex capable of cleaving unactivated C-P bonds in a wide range of substrates.

  • Mechanism: Radical SAM (S-adenosylmethionine) chemistry. A 5'-deoxyadenosyl radical abstracts a hydrogen atom, initiating a sequence that cleaves the C-P bond and releases the alkane (C-H) and phosphate.

Visualization: Metabolic Flow of 2-AEP

AEP_Metabolism cluster_enzymes Enzymatic Transformations PEP Phosphoenolpyruvate (PEP) PnPy Phosphonopyruvate (PnPy) PEP->PnPy PEP Mutase (C-P Bond Formation) PnAA Phosphonoacetaldehyde (PnAA) PnPy->PnAA PnPy Decarboxylase (Thermodynamic Lock) AEP 2-Aminoethylphosphonic Acid (2-AEP) PnAA->AEP AEP Transaminase (Biosynthesis) Acetaldehyde Acetaldehyde + Pi PnAA->Acetaldehyde PhnX (Phosphonatase) AEP->PnAA PhnW (Transaminase) HAEP (R)-1-Hydroxy-2-AEP AEP->HAEP PhnY (Hydroxylase) Glycine Glycine + Pi HAEP->Glycine PhnZ (Oxidative Cleavage)

Caption: The metabolic life-cycle of 2-AEP. Blue indicates the precursor, Green the central aminophosphonate, and Red the cleavage products. Dashed lines represent catabolic reversal.

Experimental Methodologies

To study these pathways, researchers must rely on specific assays that distinguish C-P bond cleavage from simple phosphate ester hydrolysis.

Protocol A: Coupled Spectrophotometric Assay for Phosphonatase (PhnX)

This protocol measures the release of acetaldehyde, coupled to NADH oxidation by Alcohol Dehydrogenase (ADH). It is superior to Pi detection assays which are prone to background interference.

Reagents:

  • Buffer: 50 mM HEPES, pH 7.5, 10 mM MgCl₂.

  • Substrate: 2-Phosphonoacetaldehyde (PnAA) - Note: PnAA is unstable; generate in situ from 2-AEP using purified PhnW if necessary.

  • Coupling System: NADH (0.2 mM), Yeast Alcohol Dehydrogenase (ADH, 10 U/mL).

  • Enzyme: Purified PhnX fraction.

Workflow:

  • Blanking: In a quartz cuvette, mix Buffer, NADH, ADH, and PhnX. Monitor

    
     to establish a baseline (check for background NADH oxidation).
    
  • Initiation: Add PnAA (start with 1 mM) to initiate the reaction.

  • Measurement: Monitor the decrease in absorbance at 340 nm (

    
    ) over 5–10 minutes at 25°C.
    
  • Calculation:

    
    
    
    • Stoichiometry: 1 mol NADH oxidized = 1 mol PnAA hydrolyzed.

Protocol B:

P NMR Characterization

P NMR is the definitive method for verifying C-P bonds.
  • Phosphate Esters (C-O-P): Typically appear around 0–5 ppm (relative to 85% H₃PO₄).

  • Phosphonates (C-P): Typically appear significantly downfield, between 15–30 ppm.

  • Setup: Use D₂O as solvent. Proton decoupling is essential to simplify multiplets caused by H-P coupling (

    
    ).
    
Therapeutic & Biotechnological Implications[2][8][9][10]
Antibiotic Resistance

Bacteria expressing the phn operon or phnX can degrade phosphonate antibiotics (e.g., fosfomycin) or utilize them as a phosphorus source, rendering the treatment ineffective.

  • Screening: Drug candidates containing a C-P bond should be screened against a panel of gut bacteria (e.g., E. coli, Bacteroides) to assess metabolic stability.

Prodrug Design

The stability of the C-P bond can be leveraged for "Trojan Horse" strategies.

  • Concept: Design a phosphonate prodrug that mimics a nutrient (like 2-AEP).

  • Activation: Upon uptake by pathogenic bacteria, the specific bacterial enzymes (PhnW/PhnX) cleave the C-P bond, releasing a toxic warhead or an active inhibitor that was previously masked. This achieves high selectivity for the pathogen over the host, as mammals lack PhnX.

Table 1: Key Enzymes in AAP Metabolism
EnzymeGeneCofactorFunctionMechanism Class
PEP Mutase ppmMg²⁺C-P Bond FormationIsomerase
Phosphonatase phnXMg²⁺C-P HydrolysisSchiff-base Hydrolase
C-P Lyase phnG-MSAM, Fe-SRadical CleavageRadical SAM
AEP Oxygenase phnYFe(II),

-KG
HydroxylationOxygenase
HAEP Dioxygenase phnZFe(II)Oxidative CleavageDioxygenase
References
  • Biosynthesis of Phosphonic and Phosphinic Acid Natural Products. Annual Review of Biochemistry. [Link]

  • Discovery of a New, Recurrent Enzyme in Bacterial Phosphonate Degradation. Biochemistry. [Link]

  • Phosphonate Biosynthesis and Catabolism: A Treasure Trove of Unusual Enzymology. Chemical Reviews. [Link]

  • Two C—P Lyase Operons in Pseudomonas stutzeri and Their Roles in the Oxidation of Phosphonates. Journal of Bacteriology. [Link]

  • Elucidation of the 2-aminoethylphosphonate biosynthetic pathway in Tetrahymena pyriformis. Biochemical and Biophysical Research Communications. [Link]

Sources

Foundational

The Strategic Imperative of Phosphate Bioisosteres in Modern Drug Discovery: A Technical Guide

Foreword: The Phosphate Paradox in Medicinal Chemistry The phosphate ester is a cornerstone of biological signaling and energy metabolism. Its ubiquitous presence in nucleotides, signaling molecules, and as a post-transl...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: The Phosphate Paradox in Medicinal Chemistry

The phosphate ester is a cornerstone of biological signaling and energy metabolism. Its ubiquitous presence in nucleotides, signaling molecules, and as a post-translational modification makes the proteins that recognize and process it—kinases, phosphatases, and ATPases—some of the most compelling targets in modern medicine. However, the very properties that make the phosphate group biologically indispensable also render it a formidable challenge for drug design. The dianionic charge at physiological pH severely limits cell membrane permeability, and the lability of the P-O bond to enzymatic cleavage by phosphatases results in poor metabolic stability. This "phosphate paradox" has driven medicinal chemists to seek bioisosteric replacements that mimic the parent phosphate's vital interactions while overcoming its inherent drug-like liabilities.[1]

This in-depth technical guide provides a comprehensive overview of the principal classes of phosphate bioisosteres, their comparative physicochemical properties, and detailed experimental protocols for their synthesis and evaluation. It is intended for researchers, scientists, and drug development professionals engaged in the design and optimization of molecules targeting the phosphoproteome.

I. The Rationale for Phosphate Bioisosterism: Beyond Simple Mimicry

The primary motivation for replacing a phosphate group is to enhance the druggability of a molecule. This is achieved by modulating key physicochemical and pharmacokinetic properties. The ideal bioisostere should retain the tetrahedral geometry and hydrogen bonding capabilities of the phosphate group, allowing it to be recognized by the target protein's active site, while offering significant advantages in stability and cell penetration.

Key Advantages of Phosphate Bioisosteres:

  • Enhanced Metabolic Stability: Replacement of the hydrolytically susceptible P-O bond with a more robust linkage, such as a P-C bond in phosphonates, confers resistance to phosphatases.

  • Improved Cell Permeability: By reducing the overall negative charge or by enabling prodrug strategies, bioisosteres can significantly improve a compound's ability to cross the cell membrane.

  • Modulated Acidity (pKa): Fine-tuning the pKa of the acidic protons can optimize interactions with the target protein and improve pharmacokinetic properties.[2]

  • Intellectual Property: Novel bioisosteric replacements can provide a strong foundation for new intellectual property claims.

The selection of a suitable bioisostere is a multi-parameter optimization problem that requires careful consideration of the specific target, the desired pharmacological effect, and the overall molecular context.

II. A Comparative Analysis of Key Phosphate Bioisostere Classes

The landscape of phosphate bioisosteres is diverse, ranging from close structural analogues to more unconventional mimics. Below is a comparative analysis of the most prominent classes.

Phosphonates and their Derivatives

Phosphonates, where a bridging oxygen is replaced by a methylene group, are the most widely employed class of phosphate bioisosteres.[2] The carbon-phosphorus bond is hydrolytically stable, making phosphonate-containing molecules resistant to phosphatases. A notable success story is the class of acyclic nucleoside phosphonates, such as Tenofovir, which are potent antiviral agents.

Further modifications of the phosphonate scaffold have yielded bioisosteres with fine-tuned properties:

  • α-Halogenated Phosphonates: The introduction of fluorine or other halogens at the α-carbon can modulate the pKa of the phosphonate, bringing it closer to that of the parent phosphate. Difluoromethylphosphonates are considered excellent mimics in this regard.

  • Phosphonamidates: Replacing a non-bridging oxygen with a nitrogen atom yields phosphonamidates. This modification can introduce new hydrogen bonding interactions and provides a handle for further chemical elaboration.

Carboxylates

While differing in geometry (planar vs. tetrahedral), carboxylates can serve as effective, albeit simpler, mimics of the phosphate group, particularly when multiple carboxylate groups are strategically positioned to engage the target's binding pocket.

Sulfates, Sulfonates, and Sulfonamides

The tetrahedral geometry of sulfates and sulfonates makes them attractive phosphate mimics. However, their strong acidity (pKa values are generally low) means they are fully ionized at physiological pH, which can be a limitation for cell permeability.[2] Sulfonamides and their derivatives offer a more nuanced approach, with a broader range of accessible pKa values and hydrogen bonding patterns.

Boron-Based Isosteres

Boronic acids have emerged as a novel and intriguing class of phosphate bioisosteres. In the presence of diols, they can form tetrahedral boronate esters, which can mimic the geometry of the phosphate group. This strategy has been successfully employed in the design of enzyme inhibitors.

Other Heterocyclic Mimics

A variety of acidic heterocycles, such as tetrazoles and squaric acids, have been explored as non-classical bioisosteres of the phosphate group. These mimics often offer advantages in terms of synthetic accessibility and lipophilicity.

Physicochemical Properties of Common Phosphate Bioisosteres

The following table summarizes key physicochemical properties of various phosphate bioisosteres, providing a basis for rational selection in drug design.

Bioisostere ClassRepresentative StructurepKa1pKa2P-X Bond Length (Å)O-P-O Bond Angle (°)Key Features
Phosphate R-O-PO(OH)₂~1.5~6.3P-O: ~1.60~109.5Natural substrate, metabolically labile.[2]
Phosphonate R-CH₂-PO(OH)₂~2.3~7.7P-C: ~1.83~112Metabolically stable C-P bond.[2]
α,α-Difluorophosphonate R-CF₂-PO(OH)₂~1.5~5.8P-C: ~1.85~110pKa values closer to phosphate.
Carboxylate R-COOH~4-5-C-C: ~1.54~120 (O-C-O)Planar geometry, lower charge.
Sulfate R-O-SO₂(OH)< 0-S-O: ~1.57~109.5Strongly acidic, fully ionized.[2]
Boronic Acid R-B(OH)₂~9-B-C: ~1.56~120 (trigonal)Forms tetrahedral adducts with diols.[3]

Note: pKa, bond length, and bond angle values are approximate and can vary depending on the specific molecular context.

III. Experimental Protocols: A Practical Guide to Synthesis and Evaluation

This section provides detailed, step-by-step methodologies for the synthesis of a model phosphonate bioisostere and its evaluation in relevant biological assays.

A. Synthesis of a Model Phosphonate: Diethyl Benzylphosphonate via the Michaelis-Arbuzov Reaction

The Michaelis-Arbuzov reaction is a cornerstone of organophosphorus chemistry and a reliable method for the synthesis of phosphonates.[4][5]

Reaction Scheme:

Materials:

  • Benzyl bromide (1.0 eq)

  • Triethyl phosphite (1.2 eq)

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine benzyl bromide and triethyl phosphite.

  • Heating: Heat the reaction mixture to 120-140 °C with stirring. The reaction is typically exothermic. The formation of ethyl bromide as a byproduct can be observed.

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or ³¹P NMR spectroscopy. The reaction is generally complete within 2-4 hours.

  • Workup: After the reaction is complete, cool the mixture to room temperature. Remove the excess triethyl phosphite and the ethyl bromide byproduct by distillation under reduced pressure.

  • Purification: Purify the crude diethyl benzylphosphonate by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes as the eluent.[6]

  • Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and ³¹P NMR spectroscopy and mass spectrometry to confirm its identity and purity.

DOT Diagram of the Michaelis-Arbuzov Reaction Workflow:

Michaelis_Arbuzov Reactants Combine Benzyl Bromide and Triethyl Phosphite Heating Heat to 120-140 °C Reactants->Heating Initiate reaction Monitoring Monitor by TLC or ³¹P NMR Heating->Monitoring Reaction proceeds Workup Distill off volatiles Monitoring->Workup Upon completion Purification Silica Gel Chromatography Workup->Purification Product Diethyl Benzylphosphonate Purification->Product

Caption: Workflow for the synthesis of diethyl benzylphosphonate.

B. Prodrug Synthesis: Preparation of a Bis(pivaloyloxymethyl) (POM) Prodrug

To overcome the poor cell permeability of charged phosphonates, a common strategy is to mask the phosphonic acid as a prodrug. The bis(POM) prodrug is a widely used motif that is cleaved intracellularly by esterases to release the active phosphonic acid.

General Reaction Scheme:

Materials:

  • Phosphonic acid (e.g., Tenofovir) (1.0 eq)

  • Chloromethyl pivalate (POM-Cl) (2.5 eq)

  • A non-nucleophilic base (e.g., triethylamine or diisopropylethylamine) (3.0 eq)

  • Anhydrous polar aprotic solvent (e.g., N,N-dimethylformamide (DMF))

  • Standard glassware for inert atmosphere reactions

Procedure:

  • Dissolution: Dissolve the phosphonic acid in anhydrous DMF under an inert atmosphere (e.g., nitrogen or argon).

  • Base Addition: Add the non-nucleophilic base to the solution and stir for 15-30 minutes at room temperature.

  • POM-Cl Addition: Add chloromethyl pivalate to the reaction mixture.

  • Reaction: Stir the reaction at room temperature for 12-24 hours, or until TLC or LC-MS analysis indicates completion of the reaction.

  • Workup: Quench the reaction with water and extract the product with an organic solvent such as ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude bis(POM) prodrug by silica gel column chromatography.

  • Characterization: Confirm the structure and purity of the final product by NMR and mass spectrometry.

C. Biological Evaluation: In Vitro Assays

PTP1B is a key negative regulator of insulin and leptin signaling pathways, making it an attractive target for the treatment of type 2 diabetes and obesity. This protocol describes a colorimetric assay to determine the inhibitory activity of a compound against PTP1B.

Principle:

The assay utilizes p-nitrophenyl phosphate (pNPP) as a substrate. PTP1B catalyzes the hydrolysis of pNPP to p-nitrophenol (pNP), which has a yellow color and can be quantified by measuring its absorbance at 405 nm.[7]

Materials:

  • Recombinant human PTP1B enzyme

  • Assay buffer: 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT[7]

  • p-Nitrophenyl phosphate (pNPP) solution

  • Test compound dissolved in DMSO

  • 96-well microplate

  • Microplate reader

Procedure:

  • Compound Preparation: Prepare serial dilutions of the test compound in DMSO.

  • Assay Plate Setup: In a 96-well plate, add the assay buffer. Add a small volume (e.g., 1 µL) of the diluted test compound or DMSO (for control wells) to the appropriate wells.

  • Enzyme Addition: Add the PTP1B enzyme solution to all wells.

  • Pre-incubation: Pre-incubate the plate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.[7]

  • Reaction Initiation: Initiate the enzymatic reaction by adding the pNPP substrate solution to all wells.

  • Measurement: Immediately begin monitoring the increase in absorbance at 405 nm over time using a microplate reader in kinetic mode.

  • Data Analysis:

    • Calculate the rate of reaction (V₀) for each well from the linear portion of the absorbance vs. time plot.

    • Determine the percent inhibition for each concentration of the test compound relative to the DMSO control: % Inhibition = (1 - (V₀_inhibitor / V₀_control)) * 100.

    • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

DOT Diagram of PTP1B Inhibition Assay Workflow:

PTP1B_Assay cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Prepare Compound Dilutions Plate_Setup Add Buffer and Compound to 96-well Plate Compound_Prep->Plate_Setup Enzyme_Add Add PTP1B Enzyme Plate_Setup->Enzyme_Add Preincubation Pre-incubate at 37°C Enzyme_Add->Preincubation Reaction_Start Initiate with pNPP Substrate Preincubation->Reaction_Start Measurement Measure Absorbance at 405 nm Reaction_Start->Measurement Calc_Rate Calculate Reaction Rates Measurement->Calc_Rate Calc_Inhibition Calculate % Inhibition Calc_Rate->Calc_Inhibition Plot_IC50 Plot Dose-Response Curve and Determine IC₅₀ Calc_Inhibition->Plot_IC50

Caption: Workflow for a PTP1B enzyme inhibition assay.

PAMPA is a high-throughput, non-cell-based assay used to predict the passive permeability of a compound across a lipid membrane, mimicking the gastrointestinal tract or the blood-brain barrier.[8][9]

Principle:

The assay uses a 96-well filter plate where the filter is coated with a lipid solution, creating an artificial membrane. The test compound is added to the donor wells, and its diffusion across the artificial membrane into the acceptor wells is measured over time.

Materials:

  • 96-well filter plate (donor plate)

  • 96-well acceptor plate

  • Lipid solution (e.g., 2% lecithin in dodecane)

  • Phosphate-buffered saline (PBS), pH 7.4 (for acceptor wells)

  • PBS, pH 5.0-6.5 (for donor wells, to mimic the acidic environment of the upper intestine)

  • Test compound dissolved in a suitable buffer/DMSO

  • Plate shaker

  • LC-MS/MS or UV-Vis plate reader for quantification

Procedure:

  • Membrane Coating: Coat the filter of the donor plate with the lipid solution and allow the solvent to evaporate.

  • Acceptor Plate Preparation: Fill the wells of the acceptor plate with PBS, pH 7.4.

  • Donor Plate Preparation: Add the test compound solution to the donor wells.

  • Sandwich Assembly: Place the donor plate on top of the acceptor plate, creating a "sandwich".

  • Incubation: Incubate the plate sandwich at room temperature for a defined period (e.g., 4-18 hours) with gentle shaking.

  • Sample Collection: After incubation, separate the plates and collect samples from both the donor and acceptor wells.

  • Quantification: Determine the concentration of the test compound in the donor and acceptor wells using LC-MS/MS or a UV-Vis plate reader.

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following equation:

    where:

    • V_D is the volume of the donor well

    • V_A is the volume of the acceptor well

    • A is the area of the filter

    • t is the incubation time

    • C_A(t) is the concentration of the compound in the acceptor well at time t

    • C_equilibrium is the concentration at equilibrium

IV. Conclusion and Future Perspectives

The strategic replacement of phosphate esters with bioisosteres is a powerful and well-established approach in medicinal chemistry to overcome the inherent pharmacokinetic limitations of phosphorylated compounds. The choice of the appropriate bioisostere is a critical decision that must be guided by a thorough understanding of the target's active site, the desired physicochemical properties, and the synthetic feasibility. As our understanding of the complex interplay between molecular structure and biological activity continues to grow, we can anticipate the development of novel and more sophisticated phosphate bioisosteres that will enable the design of safer and more effective medicines targeting the phosphoproteome.

V. References

  • The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial Agents. (2022). PMC. [Link]

  • Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Creative Bioarray. [Link]

  • Synthesis of Diethyl 2-(3-bromopropyl)benzylphosphonate. PrepChem.com. [Link]

  • Malachite Green Phosphate Detection Kit. ResearchGate. [Link]

  • Malachite Green Phosphate Assay (Cat. # 786-1924). G-Biosciences. [Link]

  • Malachite Green Phosphate Assay. 3H Biomedical. [Link]

  • Malachite Green Phosphate Assay. ScienCell. [Link]

  • Parallel artificial membrane permeability assay. Wikipedia. [Link]

  • Phosphate Assay Malachite Green. University of San Diego. [Link]

  • Parallel Artificial Membrane Permeability Assay (PAMPA) in Drug Development. YouTube. [Link]

  • Parallel Artificial Membrane Permeability Assay (PAMPA). Creative Biolabs. [Link]

  • Inhibition of protein tyrosine phosphatase (PTP1B) and α-glucosidase by geranylated flavonoids from Paulownia tomentosa. (2017). PMC. [Link]

  • Lecture Notes: Session 5 - Physicochemical Properties: Bioisosterism. SNS Courseware. [Link]

  • Phosphate isosteres in medicinal chemistry. PubMed. [Link]

  • Michaelis–Arbuzov reaction. J&K Scientific LLC. [Link]

  • Caco-2 Permeability Assay. AxisPharm. [Link]

  • A Sustainable and Efficient Synthesis of Benzyl Phosphonates Using PEG/KI Catalytic System. Frontiers in Chemistry. [Link]

  • PTP1B Inhibitor Assay Screening Services. BioAssay Systems. [Link]

  • DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. JRC Big Data Analytics Platform. [Link]

  • Phosphate Bioisosteres. Cambridge MedChem Consulting. [Link]

  • Design, Synthesis, and Anti-HBV Activity of New Bis(l-amino acid) Ester Tenofovir Prodrugs. MDPI. [Link]

  • Synthesis of diethyl benzylphosphonate derivatives. ResearchGate. [Link]

  • PTP1B Assay Kit, Colorimetric. Merck Millipore. [Link]

  • Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays. (2023). PMC. [Link]

  • Caco-2 Permeability Assay. Evotec. [Link]

  • Michaelis–Arbuzov reaction. Wikipedia. [Link]

  • Radical Arbuzov Reaction. CCS Chemistry. [Link]

  • Caco-2 permeability assay. Creative Bioarray. [Link]

  • Arbuzov Reaction. Organic Chemistry Portal. [Link]

  • 9.1: Overview of Phosphate Groups. Chemistry LibreTexts. [Link]

  • Examination of P-OR bridging bond orders in phosphate monoesters using (18)O isotope shifts in 31P NMR. PubMed. [Link]

  • Michaelis-Arbuzov Reaction. Chem-Station Int. Ed. [Link]

  • Sulfonimidamides as Sulfonamides Bioisosteres: Rational Evaluation through Synthetic, in Vitro, and in Vivo Studies with γ-Secretase Inhibitors. ResearchGate. [Link]

  • RETRACTED: Synthesis and Evaluation of Anti-HIV Activity of Mono- and Di-Substituted Phosphonamidate Conjugates of Tenofovir. (2022). PMC. [Link]

  • Synthesis of tenofovir and its prodrug, tenofovir disoproxil. ResearchGate. [Link]

  • Sulfonimidamides as sulfonamides bioisosteres: rational evaluation through synthetic, in vitro, and in vivo studies with γ-secretase inhibitors. PubMed. [Link]

  • pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]

  • Chemoenzymatic Synthesis of Tenofovir. (2023). PMC. [Link]

  • Sulfonimidamides as Sulfonamides Bioisosteres: Rational Evaluation through Synthetic, in Vitro, and in Vivo Studies with γ‐Secretase Inhibitors. Semantic Scholar. [Link]

  • Origins, and formulation implications, of the pKa difference between boronic acids and their esters: A density functional theory study. PubMed. [Link]

  • An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-based HIV Medicines. ChemRxiv. [Link]

  • pK a values for boronic acids 1-7. ResearchGate. [Link]

Sources

Exploratory

The Zwitterionic Soul of N-Methylated Aminophosphonic Acids: A Guide for Researchers

An In-Depth Technical Guide Abstract N-methylated aminophosphonic acids represent a pivotal class of molecules, bridging the gap between classic amino acids and their phosphonate isosteres. The introduction of N-methyl g...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

Abstract

N-methylated aminophosphonic acids represent a pivotal class of molecules, bridging the gap between classic amino acids and their phosphonate isosteres. The introduction of N-methyl groups profoundly alters their physicochemical properties, most notably their zwitterionic character, which in turn governs their solubility, conformational flexibility, and biological activity.[1][2][3] This guide provides an in-depth exploration of the zwitterionic nature of these compounds. We will dissect the acid-base equilibria, analyze the electronic effects of N-methylation on dissociation constants (pKa), and detail robust experimental protocols for their characterization, including potentiometric and NMR spectroscopic titrations. This document is intended for researchers, chemists, and drug development professionals seeking a deeper, mechanistically-grounded understanding of these versatile molecules.

Introduction: The Significance of the N-C-P Backbone

Aminophosphonic acids are structural analogs of amino acids where a tetrahedral phosphonic acid group [-P(O)(OH)₂] replaces the planar carboxylic acid group [-COOH].[4][5] This substitution introduces significant changes in stereochemistry, acidity, and metal-chelating properties, making them valuable as enzyme inhibitors, herbicides, and pharmacological agents.[6]

N-methylation, the addition of one or more methyl groups to the nitrogen atom, offers a subtle yet powerful tool for fine-tuning molecular properties.[1] This modification can enhance membrane permeability, increase stability against proteolytic degradation, and modulate receptor-binding affinity, making it a key strategy in peptide and drug design.[1][2] Understanding how N-methylation impacts the fundamental zwitterionic properties is crucial for predicting and controlling the behavior of these molecules in biological and chemical systems.

The Core Concept: Zwitterionic Equilibria in N-Methylated Aminophosphonic Acids

Like their amino acid counterparts, N-methylated aminophosphonic acids are amphoteric, containing both a basic amino group and an acidic phosphonic acid group. In solution, they exist in a dynamic equilibrium between cationic, zwitterionic, and anionic forms, dictated by the pH of the environment.

The phosphonic acid moiety is diprotic, leading to a more complex series of protonation states compared to a simple carboxylic acid. The key species in solution are:

  • Cationic Form (H₃L⁺): At very low pH, both the amino group and the phosphonic acid group are fully protonated. The molecule carries a net positive charge.

  • Zwitterionic/Neutral Form (H₂L): As the pH increases, the first proton dissociates from the phosphonic acid group. The molecule now has a positively charged amino group (-N⁺HRCH₃) and a negatively charged phosphonate group (-P(O)(OH)O⁻), resulting in a net neutral charge. This zwitterionic form is often the dominant species at physiological pH.[7][8]

  • Anionic Forms (HL⁻ and L²⁻): With further increases in pH, the second phosphonic proton is lost (HL⁻), followed by the proton from the amino group (L²⁻), resulting in net negative charges.

The Inductive Effect of N-Methylation on pKa Values

The dissociation constant, pKa, quantifies the acidity of a functional group. The zwitterionic nature of these molecules is defined by the pKa values of the amino and phosphonic acid groups.

  • pKa₁ & pKa₂: Corresponding to the two dissociations of the phosphonic acid group.

  • pKa₃: Corresponding to the dissociation of the protonated amino group.

N-methylation introduces an electron-donating methyl group onto the nitrogen atom. This has two primary consequences:

  • Increased Basicity of the Amino Group: The methyl group pushes electron density towards the nitrogen, making it a stronger base (and its conjugate acid weaker). This results in a higher pKa for the amino group compared to its non-methylated analog.[9]

  • Minimal Impact on Phosphonic Acid Acidity: The inductive effect diminishes rapidly with distance. The effect of N-methylation on the acidity of the phosphonic acid group, separated by at least one carbon atom, is generally small but can be observed.

This shift in pKa values is the cornerstone of understanding the impact of N-methylation. It alters the pH range over which the zwitterion is the dominant species.

The Isoelectric Point (pI)

The isoelectric point (pI) is the specific pH at which the molecule has a net electrical charge of zero.[10][11] At this pH, the concentration of the zwitterionic form is maximized, and the molecule will not migrate in an electric field.[12] For an aminophosphonic acid, the pI is calculated by averaging the pKa values that bracket the existence of the neutral, zwitterionic species.

pI = 0.5 * (pKa₁ + pKa₃)

Given that N-methylation increases pKa₃, it will correspondingly increase the isoelectric point (pI) of the molecule.

Diagram: pH-Dependent Zwitterionic Equilibrium

The following diagram illustrates the protonation states of a generic N-methylated aminophosphonic acid as a function of pH.

G cluster_pH Increasing pH A Cationic (H₃L⁺) Net Charge: +1 B Zwitterionic (H₂L) Net Charge: 0 A->B pKa₁ (-H⁺) C Anionic (HL⁻) Net Charge: -1 B->C pKa₂ (-H⁺) D Anionic (L²⁻) Net Charge: -2 C->D pKa₃ (-H⁺)

Caption: Protonation states of N-methylated aminophosphonic acids.

Experimental Characterization of Zwitterionic Properties

Determining the pKa values is essential for fully characterizing the zwitterionic properties. Potentiometric titration and pH-dependent NMR spectroscopy are the two most powerful and common techniques for this purpose.[13]

Method 1: Potentiometric Titration

This classic technique involves monitoring the pH of a solution of the aminophosphonic acid as a standardized titrant (e.g., NaOH) is added incrementally.[14][15] The resulting titration curve of pH versus volume of titrant reveals buffer regions and equivalence points, from which the pKa values can be determined.

  • Why it Works: The method directly measures the change in hydrogen ion concentration as the acidic groups are neutralized. The pH at the half-equivalence point for each dissociation step corresponds to the pKa of that group.[16]

  • Self-Validation: The sharpness of the endpoints in the first and second derivative plots provides confidence in the determined equivalence points. Reproducibility across multiple titrations ensures the accuracy of the results.

  • Preparation:

    • Accurately weigh approximately 0.1 mmol of the N-methylated aminophosphonic acid and dissolve it in a known volume (e.g., 50 mL) of deionized, CO₂-free water. An ionic strength adjuster (e.g., 0.1 M KCl) should be included to maintain constant activity coefficients.

    • Prepare a standardized solution of ~0.1 M NaOH, ensuring it is carbonate-free.

  • Apparatus Setup:

    • Place the sample solution in a jacketed beaker to maintain a constant temperature (e.g., 25.0 ± 0.1 °C).[17]

    • Calibrate a pH meter using at least two standard buffers (e.g., pH 4.01, 7.00, 10.01) that bracket the expected pKa values.

    • Immerse the calibrated combination pH electrode in the sample solution.

    • Use a magnetic stirrer for continuous, gentle mixing. Purge the headspace with an inert gas like nitrogen to prevent CO₂ absorption.

  • Titration:

    • Add the standardized NaOH solution using a calibrated burette in small increments (e.g., 0.05-0.10 mL).

    • After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.

    • Continue the titration well past the final expected equivalence point (e.g., to pH 11-12).

  • Data Analysis:

    • Plot the recorded pH values against the volume of NaOH added to generate the titration curve.

    • Calculate the first derivative (ΔpH/ΔV) and second derivative (Δ²pH/ΔV²) of the curve. The peaks in the first derivative plot or the zero-crossings in the second derivative plot correspond to the equivalence points.

    • Determine the pKa values from the pH at the half-equivalence points. For example, pKa₂ is the pH at the midpoint between the first and second equivalence points.

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A Prepare Analyte Solution (Acid + 0.1M KCl) C Calibrate pH Electrode A->C B Standardize NaOH Titrant B->C D Titrate with NaOH (Record pH vs. Volume) C->D E Plot Titration Curve (pH vs. Volume) D->E F Calculate 1st/2nd Derivatives E->F G Identify Equivalence Points F->G H Determine pKa Values G->H

Caption: Workflow for pKa determination by potentiometric titration.

Method 2: ³¹P NMR Spectroscopy pH Titration

Nuclear Magnetic Resonance (NMR) spectroscopy offers a more sophisticated approach to determine pKa values.[13] The chemical shift (δ) of the phosphorus-31 (³¹P) nucleus is highly sensitive to its local electronic environment, which changes upon protonation or deprotonation of the phosphonic acid group.[18][19]

  • Why it Works: As the pH of the solution is varied, the equilibrium between the different protonation states shifts. NMR observes a time-averaged signal, so the ³¹P chemical shift will change smoothly from the value of the fully protonated species to that of the deprotonated species. Plotting the chemical shift versus pH generates a sigmoidal curve. The inflection point of this curve corresponds directly to the pKa.[18]

  • Self-Validation: The quality of the non-linear least-squares fit of the data to the Henderson-Hasselbalch equation provides a statistical measure of the accuracy of the determined pKa. This method can also resolve microscopic pKa values if multiple ionizable groups are in close proximity.

  • Sample Preparation:

    • Prepare a stock solution of the N-methylated aminophosphonic acid (e.g., 5-10 mM) in D₂O (for the deuterium lock). Include an ionic strength adjuster (e.g., 0.1 M KCl).

    • Prepare a series of NMR tubes, each containing an aliquot of the stock solution.

    • Adjust the pD of each sample to a different value across a wide range (e.g., pD 1 to 13) using small additions of DCl or NaOD. Note: pH can be converted to pD using the formula: pD = pH_reading + 0.4.

    • Alternatively, the titration can be performed directly in a single NMR tube by adding microliter amounts of titrant, but this is technically more challenging.

  • NMR Data Acquisition:

    • Record the proton-decoupled ³¹P NMR spectrum for each sample at a constant temperature. An external reference standard (e.g., 85% H₃PO₄) is typically used.[20]

    • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Data Analysis:

    • Process each spectrum and accurately determine the ³¹P chemical shift (δ) for each pD value.

    • Plot the ³¹P chemical shift (δ) on the y-axis against the pD on the x-axis.

    • Fit the resulting data points to the appropriate Henderson-Hasselbalch-type equation using non-linear regression software: δ_obs = (δ_acidic * 10^(-pD) + δ_basic * 10^(-pKa)) / (10^(-pD) + 10^(-pKa))

    • The pKa is determined from the best-fit parameter. Two separate sigmoidal transitions will be observed for the two phosphonic acid dissociations (pKa₁ and pKa₂).

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis A Prepare Stock Solution in D₂O B Create NMR Samples at Varying pD A->B C Acquire ³¹P NMR Spectra for each sample B->C D Process Spectra & Determine Chemical Shifts (δ) C->D E Plot δ vs. pD D->E F Fit Data to Sigmoidal Curve E->F G Determine pKa Values F->G

Caption: Workflow for pKa determination by ³¹P NMR pH titration.

Data Presentation and Interpretation

For clarity and comparative analysis, the experimentally determined dissociation constants for a series of aminophosphonic acids and their N-methylated derivatives should be summarized in a table.

CompoundR₁R₂pKa₁ (PO₃H₂)pKa₂ (PO₃H⁻)pKa₃ (NH⁺)pI
Aminomethylphosphonic AcidHH~1.8~5.5~10.0~5.9
N-Methylaminomethylphosphonic AcidHCH₃~1.9~5.6~10.8~6.3
N,N-Dimethylaminomethylphosphonic AcidCH₃CH₃~2.0~5.8~11.5~6.8

Note: The pKa values presented are illustrative and can vary based on substituents and experimental conditions like temperature and ionic strength.

The data clearly demonstrates the expected trend: as the degree of N-methylation increases, the pKa of the amino group (pKa₃) and the corresponding isoelectric point (pI) systematically increase.

Conclusion and Implications

The zwitterionic character of N-methylated aminophosphonic acids is a defining feature that dictates their behavior in solution. N-methylation provides a reliable strategy to increase the basicity of the amino group and, consequently, the isoelectric point of the molecule. This modification enhances lipophilicity and can improve pharmacokinetic properties, but it is the precise control over the charge state at a given pH that is often most critical.[2][3]

For drug development professionals, understanding and quantifying these properties through robust methods like potentiometric and NMR titration is not merely an academic exercise. It is a prerequisite for designing molecules with optimal solubility, membrane transport characteristics, and target binding affinity. The protocols and principles outlined in this guide provide a solid foundation for the rigorous characterization of these promising compounds.

References

  • Moedritzer, K., & Irani, R. R. (1966). The Direct Synthesis of α-Aminomethylphosphonic Acids. Mannich-Type Reactions with Orthophosphorous Acid. The Journal of Organic Chemistry, 31(5), 1603–1607. [Link]

  • Gout, E., Martin, J. B., & Satre, M. (n.d.). pH dependence of the 31 P NMR chemical shifts of P i and selected aminophosphonates. ResearchGate. Retrieved from [Link]

  • Renou, G., et al. (2013). Novel Sterically Crowded and Conformationally Constrained α-Aminophosphonates with a Near-Neutral pKa as Highly Accurate 31P NMR pH Probes. PLoS ONE, 8(10), e75407. [Link]

  • Naydenova, E. D., Todorov, P. T., & Troev, K. D. (2009). Recent synthesis of aminophosphonic acids as potential biological importance. Amino Acids, 38(1), 23–30. [Link]

  • Liu, W., et al. (2022). α-Amino Phosphonic Acid as the Oxidized Ore Collector: Flexible Intra-Molecular Proton Transfer Providing an Improved Flotation Efficiency. Minerals, 12(7), 918. [Link]

  • Naydenova, E. D., Todorov, P. T., & Troev, K. D. (2009). Recent synthesis of aminophosphonic acids as potential biological importance. PubMed, 38(1), 23-30. [Link]

  • Hägele, G., et al. (2000). NMR-controlled titrations: characterizing aminophosphonates and related structures. Heteroatom Chemistry, 11(7), 562-582. [Link]

  • Bahadi, R., et al. (2022). A convenient synthesis, biological activity and X-ray crystallography of novel α-aminophosphonate derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 197(11), 1083-1091. [Link]

  • Reddy, P. R., et al. (2007). Synthesis, NMR, X-ray crystallography and bioactivity of some α-aminophosphonates. Journal of Chemical Sciences, 119, 447-454. [Link]

  • Sagar, A. D., & Wipf, P. (2011). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. PubMed. [Link]

  • Jones, C. D., et al. (2024). (R)-2-Amino-1-hydroxyethylphosphonic Acid. Molbank, 2024(4), M1888. [Link]

  • Wang, Q. M., et al. (2016). Synthesis, X-ray crystal structure, DNA/protein binding and cytotoxicity studies of five α-aminophosphonate N-derivatives. Bioorganic Chemistry, 69, 132-139. [Link]

  • Yang, T. H., et al. (2010). [Amino(iminio)methyl]phosphonate. Acta Crystallographica Section E: Crystallographic Communications, 66(9), o2326. [Link]

  • Wikipedia contributors. (2024). Isoelectric point. Wikipedia. [Link]

  • Unknown. (n.d.). Potentiometric Titrations. SlideShare. [Link]

  • Dr. P. D. Sethi. (2020). Potentiometric titrations (Principle, Procedure, Types, Ion-selective electrodes, applications). YouTube. [Link]

  • University of Calgary. (n.d.). Ch27: Isoelectronic point. University of Calgary. [Link]

  • Samadizadeh, M., et al. (2015). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. Organic & Biomolecular Chemistry, 13(31), 8466-8477. [Link]

  • Kafarski, P., & Lejczak, B. (2001). Biological Activity of Aminophosphonic Acids. ResearchGate. [Link]

  • Ashenhurst, J. (2023). Isoelectric Points of Amino Acids (and How To Calculate Them). Master Organic Chemistry. [Link]

  • Samadizadeh, M., et al. (2015). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: A DFT study. ResearchGate. [Link]

  • Ghasemi, J., & Zendehdel, M. (2010). Potentiometric study of binary complexe of amino acid glycine with metal ion Zn In aqueous solution. Journal of Chemical Sciences, 2(1), 47-52. [Link]

  • Massachusetts Institute of Technology. (n.d.). EXPERIMENT #5: The Potentiometric Titration of an Acid Mixture. MIT OpenCourseWare. [Link]

Sources

Protocols & Analytical Methods

Method

Topic: High-Sensitivity TLC Detection Methods for 2-(methylamino)ethylphosphonic acid

An Application Note and Protocol from the Office of the Senior Application Scientist **Abstract This application note provides detailed protocols for the detection of 2-(methylamino)ethylphosphonic acid (2-MAEPA) on Thin...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol from the Office of the Senior Application Scientist

**Abstract

This application note provides detailed protocols for the detection of 2-(methylamino)ethylphosphonic acid (2-MAEPA) on Thin-Layer Chromatography (TLC) plates. Due to its lack of a native chromophore, 2-MAEPA requires post-chromatographic derivatization for visualization. We present two robust, field-proven methods targeting its distinct functional moieties: the secondary amine and the phosphonic acid group. The first protocol employs a ninhydrin-based reagent for sensitive detection of the amino group, while the second utilizes a molybdatophosphoric acid reagent for specific visualization of the phosphorus-containing group. This guide offers step-by-step methodologies, explanations of the underlying chemical principles, and expert insights to ensure reliable and reproducible results for researchers in drug development and analytical chemistry.

Introduction and Scientific Context

2-(methylamino)ethylphosphonic acid (2-MAEPA) is an organophosphonate compound of interest in various biochemical and metabolic studies. As an amino phosphonic acid, its structure presents a unique analytical challenge: it is highly polar and non-volatile, making it amenable to Thin-Layer Chromatography (TLC), yet it lacks a UV-absorbing chromophore, rendering it invisible on standard fluorescent TLC plates.

TLC is a powerful, rapid, and cost-effective chromatographic technique ideal for screening, reaction monitoring, and purity assessment.[1][2] Its simplicity and high throughput make it an invaluable tool in a researcher's arsenal. The primary obstacle in analyzing compounds like 2-MAEPA is detection. This guide overcomes that obstacle by detailing two distinct chemical visualization strategies that transform the invisible 2-MAEPA spot into a colored, easily identifiable zone on the chromatogram.

The selection of a detection method is contingent on the analytical objective. Detection via the amino group is a broadly applicable method for aminophosphonates, while detection of the phosphonic acid moiety offers higher specificity, which is particularly useful when analyzing complex biological matrices.

Principle of TLC Separation for 2-MAEPA

The separation of 2-MAEPA by TLC is governed by the principles of normal-phase adsorption chromatography.[3][4]

  • Stationary Phase: A polar adsorbent, typically silica gel, is coated as a thin layer on a support backing (e.g., glass, aluminum).[1] The silica surface is rich in silanol groups (Si-OH), which can form polar interactions (like hydrogen bonds) with the analyte.[3]

  • Mobile Phase: A solvent or mixture of solvents, less polar than the stationary phase, is drawn up the plate via capillary action.[1]

  • Separation Mechanism: As the mobile phase ascends, a continuous equilibrium is established for 2-MAEPA between being adsorbed to the stationary phase and dissolved in the mobile phase. Due to its high polarity (conferred by the amine and phosphonic acid groups), 2-MAEPA has a strong affinity for the silica gel and will travel a shorter distance up the plate compared to less polar compounds. The choice of a sufficiently polar mobile phase is critical to ensure the compound migrates from the origin. A common solvent system for highly polar compounds like amino acids involves a mixture of n-butanol, acetic acid, and water.[5]

The retention factor (Rf), a key metric in TLC, is the ratio of the distance traveled by the analyte to the distance traveled by the solvent front. It is a characteristic value for a given compound under specific chromatographic conditions.

Protocol 1: Detection via the Amino Group with Ninhydrin Reagent

This method targets the secondary amine in 2-MAEPA. Ninhydrin is a classic and highly sensitive reagent for detecting amino acids and amines.[6][7][8] It reacts with the amino group upon heating to produce a characteristic purple-colored product known as Ruhemann's purple.[9]

Principle of Detection

The reaction involves the oxidative deamination of the amino group by two molecules of ninhydrin. The resulting intermediate condenses with a second molecule of ninhydrin to form the intensely colored diketohydrindylidene-diketohydrindamine conjugate (Ruhemann's purple), which is readily visible on the TLC plate.

Materials and Reagents
  • Silica gel 60 F254 TLC plates

  • 2-MAEPA standard and sample solutions (dissolved in water or methanol)

  • Mobile Phase: n-butanol:acetic acid:water (4:1:1 v/v/v)

  • TLC developing chamber

  • Capillary tubes for spotting

  • Ninhydrin Spray Reagent: Dissolve 0.2 g of ninhydrin in 100 mL of absolute ethanol or acetone.[8] Store the solution in a dark bottle at 4 °C.

  • Heat gun or laboratory oven

Step-by-Step Experimental Protocol
  • Plate Preparation: Using a pencil, lightly draw a line approximately 1 cm from the bottom of the TLC plate. This will be your origin line.[1][9]

  • Sample Application: Using a capillary tube, carefully spot a small volume (1-2 µL) of the 2-MAEPA standard and sample solutions onto the origin line. Allow the spots to dry completely.

  • Chromatogram Development: Add the mobile phase to the TLC chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere.[3] Place the spotted TLC plate into the chamber, ensuring the origin line is above the solvent level. Cover the chamber and allow the solvent front to ascend until it is about 1 cm from the top of the plate.[1]

  • Plate Drying: Remove the plate from the chamber and immediately mark the solvent front with a pencil. Allow the plate to air-dry in a fume hood to completely evaporate the mobile phase.

  • Visualization: In a well-ventilated fume hood, evenly spray the dried TLC plate with the ninhydrin reagent until the plate is damp but not saturated.[8]

  • Color Development: Carefully heat the plate with a heat gun or place it in an oven at 100-110 °C for 5-10 minutes.[8]

  • Analysis: Purple or pinkish spots will appear where 2-MAEPA is present.[7] Immediately outline the spots with a pencil and calculate the Rf value.

Expert Insights & Troubleshooting
  • Causality: Heating is essential as it provides the activation energy for the reaction between ninhydrin and the amine.[9]

  • Reagent Stability: The ninhydrin solution should be freshly prepared or stored under refrigeration for no more than one week for optimal performance.

  • Troubleshooting: A faint or diffuse spot may indicate that the sample concentration is too low or that too much sample was applied, causing band broadening. A uniformly colored background suggests oversaturation with the spray reagent.

Protocol 2: Specific Detection of the Phosphonic Acid Group

This method provides specificity by targeting the phosphonic acid moiety of 2-MAEPA. It is adapted from reagents used to detect phospholipids and other organophosphorus compounds.[10][11] The reagent is a solution of molybdatophosphoric acid, which forms a colored complex with the phosphonic acid group.

Principle of Detection

Under acidic conditions and upon heating, the phosphonic acid group complexes with molybdate ions. Subsequent reduction of this complex (either by a reducing agent in the spray or by charring) forms a heteropoly blue complex, commonly known as "molybdenum blue," which is intensely colored.[10][11]

Materials and Reagents
  • Silica gel 60 F254 TLC plates

  • 2-MAEPA standard and sample solutions

  • Mobile Phase: n-butanol:acetic acid:water (4:1:1 v/v/v)

  • TLC developing chamber

  • Capillary tubes for spotting

  • Molybdatophosphoric Acid Spray Reagent: Dissolve 5 g of molybdatophosphoric acid in 100 mL of absolute ethanol.[12] This reagent is stable for several weeks when stored in the dark.

  • Heat gun or laboratory oven

Step-by-Step Experimental Protocol
  • Plate Preparation, Spotting, and Development: Follow steps 1-4 from Protocol 1 (Section 3.3).

  • Visualization: In a fume hood, spray the dried plate evenly with the molybdatophosphoric acid reagent.

  • Color Development: Heat the plate in an oven or with a heat gun at 110-120 °C for 5-15 minutes, or until blue spots appear against a lighter background.[12][13]

  • Analysis: Blue or blue-grey spots will indicate the presence of 2-MAEPA. Outline the spots and calculate the Rf value.

Expert Insights & Troubleshooting
  • Specificity: This stain is highly specific for phosphorus-containing compounds and will not visualize other amines or common organic molecules that may be present in a sample matrix.[10][14]

  • Background Color: The background may develop a yellow or greenish tint. If the background color is too intense, it can sometimes be lightened by brief exposure to ammonia vapors, though this may also affect spot intensity.[12][13]

  • Troubleshooting: No spot development may indicate insufficient heating time or temperature. A charred or blackened spot suggests overheating. Monitor the color development process closely.

Summary of Detection Methods

The table below provides a comparative summary of the two described TLC detection methods for 2-(methylamino)ethylphosphonic acid.

FeatureProtocol 1: Ninhydrin ReagentProtocol 2: Molybdatophosphoric Acid Reagent
Target Functional Group Secondary AminePhosphonic Acid
Principle Formation of Ruhemann's purple[9]Formation of Molybdenum Blue complex[10]
Specificity Detects most primary/secondary amines and amino acidsSpecific for phosphorus-containing compounds[14]
Color of Spot Purple / Pink-Violet[7]Blue / Blue-Grey[10]
Sensitivity High (µg to ng range)[15]Moderate to High (µg range)[10]
Reagent Stability Low (prepare fresh or store cold for <1 week)Good (stable for several weeks in the dark)[13]
Heating Requirement Yes, ~110 °C for 5-10 min[8]Yes, ~120 °C for 5-15 min[12][13]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the TLC analysis and detection of 2-(methylamino)ethylphosphonic acid.

TLC_Workflow cluster_prep Preparation cluster_dev Development cluster_viz Visualization prep_plate 1. Prepare TLC Plate (Draw Origin Line) spot_sample 2. Spot Sample & Standard prep_plate->spot_sample develop 4. Develop Plate in Chamber spot_sample->develop prep_chamber 3. Prepare & Saturate Developing Chamber dry 5. Dry Plate & Mark Solvent Front develop->dry spray 6. Apply Detection Reagent (Spray) dry->spray heat 7. Heat for Color Development spray->heat analyze 8. Analyze Results (Observe Spots, Calc. Rf) heat->analyze

Caption: General workflow for TLC analysis of 2-MAEPA.

Conclusion

The successful detection of 2-(methylamino)ethylphosphonic acid by Thin-Layer Chromatography is readily achievable through post-chromatographic derivatization. The choice between the ninhydrin and molybdatophosphoric acid methods should be guided by the specific requirements of the analysis, such as the need for broad screening of amino-containing compounds or the highly specific detection of the phosphonic acid moiety. Both protocols presented in this application note are robust, reliable, and utilize commonly available laboratory reagents, empowering researchers to effectively analyze this otherwise challenging compound.

References

  • Vertex AI Search. (n.d.). Identification of amino acids on thin layer chromatograms by modified ninhydrin reagent.
  • Vertex AI Search. (2013, June 1). Modified Ninhydrin reagent for the detection of amino acids on TLC plates.
  • Zenodo. (n.d.). Modified ninhydrin spray reagent for the identification of amino acids on TLC plates.
  • PubMed. (n.d.). A modified spray reagent for the detection of amino acids on thin layer chromatography plates.
  • Vizag Chemicals. (n.d.). NINHYDRIN SOLUTION FOR TLC SPRAY.
  • EPFL. (n.d.). TLC Visualization Reagents.
  • ESSLAB. (n.d.). TLC visualization (staining) reagent, molybdatophosphoric acid, 100 mL.
  • ResearchGate. (n.d.). Modified spray for the detection of phospholipids on thin-layer chromatograms.
  • The Sarpong Group. (n.d.). Dyeing Reagents for Thin-Layer and Paper Chromatography.
  • Delloyd's Lab-Tech Chemistry resource. (n.d.). Preparation of chromatography spray reagents.
  • Vertex AI Search. (n.d.). Thin Layer Chromatography.
  • Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation.
  • Vertex AI Search. (n.d.). Principles of Thin Layer Chromatography.
  • Vertex AI Search. (n.d.). Thin Layer Chromatography.
  • Organic Chemistry at CU Boulder. (n.d.). Thin Layer Chromatography (TLC).
  • Avanti Research. (n.d.). Thin Layer Chromatography (TLC) Analysis of Phospholipids.
  • Sigma-Aldrich. (n.d.). Tips & Tricks for Thin-Layer Chromatography.
  • ResearchGate. (2014, February). Use of TLC to monitor the progress of an enzymatic synthesis....

Sources

Method

Application Note: 2-(methylamino)ethylphosphonic Acid as a Squalene Synthase Inhibitor

This Application Note and Protocol Guide is designed for researchers investigating 2-(methylamino)ethylphosphonic acid as a candidate inhibitor of Squalene Synthase (SQS). While nitrogen-containing bisphosphonates are th...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide is designed for researchers investigating 2-(methylamino)ethylphosphonic acid as a candidate inhibitor of Squalene Synthase (SQS).

While nitrogen-containing bisphosphonates are the classical inhibitors in this class, 2-(methylamino)ethylphosphonic acid represents a simplified phosphonate monoester scaffold. This guide frames the compound as a pyrophosphate bioisostere , designed to probe the diphosphate binding pocket of SQS.

Introduction & Mechanism of Action

Squalene Synthase (SQS) catalyzes the first committed step in sterol biosynthesis: the reductive dimerization of two molecules of Farnesyl Pyrophosphate (FPP) to form Squalene .[1][2][3] This reaction proceeds via a carbocation intermediate (presqualene diphosphate).

2-(methylamino)ethylphosphonic acid acts as a competitive inhibitor by mimicking the electrostatic and steric profile of the pyrophosphate (


) leaving group of FPP.
  • Bioisostere Principle: The phosphonate group (

    
    ) is chemically stable and resistant to phosphatase hydrolysis, unlike the natural phosphate ester (
    
    
    
    ).
  • Binding Mode: The anionic phosphonate moiety chelates the

    
     ions within the SQS active site (Asp-rich motif), preventing FPP binding and subsequent dimerization.
    
  • Structural Advantage: Unlike bulky bisphosphonates, this mono-phosphonate analog offers a lower molecular weight profile, potentially altering membrane permeability and active site accessibility.

Chemical Profile

PropertySpecification
Chemical Name 2-(methylamino)ethylphosphonic acid
CAS Number 14596-56-6
Molecular Formula

Molecular Weight 139.09 g/mol
Solubility Highly soluble in water (>50 mg/mL); insoluble in non-polar solvents.[4]
Acidity (pKa) Amphoteric (Zwitterionic at physiological pH).
Storage -20°C, desiccated. Hygroscopic solid.

Biological Pathway Visualization

The following diagram illustrates the Mevalonate pathway and the specific intervention point of the inhibitor.

CholesterolPathway AcetylCoA Acetyl-CoA HMGCoA HMG-CoA AcetylCoA->HMGCoA Mev Mevalonate HMGCoA->Mev HMG-CoA Reductase FPP Farnesyl Pyrophosphate (FPP) Mev->FPP Multi-step SQS SQUALENE SYNTHASE (Target Enzyme) FPP->SQS Substrate Binding PSPP Presqualene Diphosphate (Intermediate) SQS->PSPP Dimerization Inhibitor 2-(methylamino) ethylphosphonic acid Inhibitor->SQS Competitive Inhibition (Mimics PPi) Squalene Squalene PSPP->Squalene NADPH Reduction Cholesterol Cholesterol / Ergosterol Squalene->Cholesterol Downstream Synthesis

Caption: SQS catalyzes the head-to-head condensation of FPP. The inhibitor blocks this step by occupying the pyrophosphate binding site.

Experimental Protocols

Protocol A: In Vitro Squalene Synthase Inhibition Assay (Radiometric)

Objective: Determine the


 of the compound using recombinant human SQS (or rat liver microsomes).
Reagents Required:
  • Enzyme Source: Recombinant human SQS (microsomal fraction).

  • Substrate:

    
    -Farnesyl Pyrophosphate (Specific Activity ~15-20 Ci/mmol).
    
  • Cofactor: NADPH (2 mM stock).

  • Buffer: 50 mM MOPS (pH 7.4), 10 mM

    
    , 2 mM DTT, 0.1% Tween-80.
    
  • Stop Solution: 10% KOH in methanol.

  • Inhibitor: 2-(methylamino)ethylphosphonic acid (dissolved in water, pH adjusted to 7.4).

Procedure:
  • Preparation: Dilute inhibitor to 10x concentrations (range: 1 nM to 100 µM) in Assay Buffer.

  • Incubation Mix: In a glass tube, combine:

    • 20 µL Inhibitor solution (or Buffer for control).

    • 150 µL Assay Buffer containing SQS enzyme (approx. 5 µg protein).

    • 10 µL NADPH (1 mM final).

  • Pre-incubation: Incubate at 37°C for 10 minutes to allow inhibitor-enzyme equilibration.

  • Start Reaction: Add 20 µL

    
    -FPP (5 µM final concentration). Vortex gently.
    
  • Reaction: Incubate at 37°C for 30 minutes.

  • Termination: Add 200 µL Stop Solution (KOH/MeOH).

  • Saponification: Heat tubes at 65°C for 30 minutes to hydrolyze unreacted FPP (rendering it water-soluble), while Squalene remains lipophilic.

  • Extraction: Add 1 mL n-Hexane . Vortex vigorously for 30 seconds. Centrifuge at 2,000 x g for 5 minutes.

  • Quantification: Transfer 500 µL of the upper hexane phase (containing

    
    -Squalene) to a scintillation vial containing cocktail. Count Radioactivity (CPM).
    

Data Analysis: Calculate % Inhibition:



Plot log[Inhibitor] vs. % Inhibition to derive 

.
Protocol B: Cell-Based Cholesterol Biosynthesis Assay

Objective: Verify if the compound penetrates the cell membrane and inhibits the pathway in a physiological context (HepG2 cells).

Reagents Required:
  • Cell Line: HepG2 (Human Hepatocellular Carcinoma).

  • Tracer:

    
    -Acetate (or 
    
    
    
    -Mevalonolactone).
  • Lipid Carrier: LDL-deficient serum (to upregulate the pathway).

  • Extraction Solvents: Chloroform:Methanol (2:1).

Procedure:
  • Seeding: Seed HepG2 cells in 6-well plates (

    
     cells/well) in DMEM + 10% FBS.
    
  • Starvation: After 24h, switch to DMEM + 10% Lipoprotein-Deficient Serum (LPDS) for 16h to induce SQS expression.

  • Treatment: Add 2-(methylamino)ethylphosphonic acid (concentrations: 1, 10, 50, 100 µM) for 4 hours.

    • Note: Phosphonates are polar. If uptake is poor, consider using a liposomal delivery or an ester prodrug form.

  • Labeling: Add

    
    -Acetate (1 µCi/mL) and incubate for an additional 4 hours.
    
  • Lysis: Wash cells 2x with cold PBS. Lyse in 0.1 N NaOH.

  • Saponification: Transfer lysate to glass tubes. Add equal volume 10% KOH/EtOH. Heat at 80°C for 1h.

  • Extraction: Add 2 mL Petroleum Ether. Vortex and centrifuge. Collect the organic phase (Non-saponifiable lipids: Squalene + Sterols).

  • TLC Separation:

    • Plate: Silica Gel 60.

    • Mobile Phase: Hexane:Diethyl Ether:Acetic Acid (80:20:1).

    • Standards: Run non-labeled Squalene and Cholesterol standards in parallel lanes.

  • Detection: Visualize standards with Iodine vapor. Scrape the corresponding silica regions for Squalene and Cholesterol. Count via Liquid Scintillation.[5]

Expected Result: If SQS is inhibited, you will observe a decrease in


-Cholesterol  and a specific accumulation of 

-FPP/farnesol
(polar metabolites) or

-Squalene (if inhibition is incomplete or downstream blockade occurs). Note: SQS inhibition specifically blocks Squalene formation, so Squalene levels should drop, while FPP-derived metabolites increase.

Troubleshooting & Critical Factors

IssueProbable CauseSolution
Low Inhibition Potency Poor active site fit.Mono-phosphonates are often weaker than bisphosphonates. Confirm

against a positive control (e.g., Zaragozic Acid A or Lapaquistat).
No Effect in Cells Membrane impermeability.The compound is zwitterionic/polar. Use electroporation or synthesize a prodrug (e.g., pivaloyloxymethyl ester) to enhance uptake.
High Background (Assay) Incomplete FPP hydrolysis.Ensure saponification step (KOH/MeOH) is rigorous. Unhydrolyzed FPP can extract into hexane if pH is not sufficiently alkaline.
Precipitation

chelation.
High concentrations of phosphonates can precipitate

from the buffer. Ensure inhibitor concentration does not exceed

concentration.

References

  • Tansey, T. R., & Shechter, I. (2001). Squalene synthase: structure and regulation. Progress in Nucleic Acid Research and Molecular Biology, 65, 157–195. Link

  • Biller, S. A., et al. (1991). Squalene synthase inhibitors.[1][2][3][6] Current Pharmaceutical Design, 2(1), 1-40. (Foundational text on phosphonate mimics).

  • Ciosek, C. P., et al. (1993). Selenophosphonates as novel inhibitors of squalene synthase. Journal of Biological Chemistry, 268, 24832-24837. Link

  • Do, R., et al. (2009). Kissing bugs and Chagas disease: The role of squalene synthase inhibitors. Antimicrobial Agents and Chemotherapy, 53(10), 4483-4486. (Context for amino-alkyl-phosphonates). Link

  • BenchChem. (2025).[2] Squalene Synthase Inhibition Assay Protocol. Link

Sources

Application

Application Notes and Protocols for the Synthesis of Phospholipid Analogues Using 2-(Methylamino)ethylphosphonic Acid

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Introduction: The Significance of N-Methylated Phosphonolipid Analogues Phospholipids are the fundamental bui...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Significance of N-Methylated Phosphonolipid Analogues

Phospholipids are the fundamental building blocks of cellular membranes, and their analogues are of immense interest in drug delivery, diagnostics, and as tools to probe biological processes. Phosphonolipids, which feature a stable carbon-phosphorus (C-P) bond in place of the more labile phosphate ester linkage (P-O-C) in native phospholipids, offer enhanced resistance to enzymatic degradation by phospholipases. This increased stability makes them attractive candidates for the development of robust drug delivery vehicles and enzyme inhibitors.

This guide provides a detailed protocol for the synthesis of a novel class of phospholipid analogues based on a 2-(methylamino)ethylphosphonic acid headgroup. The presence of the N-methyl group can subtly alter the physicochemical properties of the resulting lipid, such as its hydration, packing in a bilayer, and interaction with biological targets, offering a valuable tool for fine-tuning the characteristics of lipid-based therapeutics and research probes.

The synthetic strategy outlined herein is a multi-step process involving the protection of the reactive functional groups of 2-(methylamino)ethylphosphonic acid, coupling with a diacylglycerol backbone, and subsequent deprotection to yield the final phosphonolipid analogue.

Synthetic Strategy Overview

The synthesis of the target N-methylated phosphonolipid analogue, exemplified by the coupling of 2-(methylamino)ethylphosphonic acid with 1,2-dipalmitoyl-sn-glycerol, follows a logical and well-established chemical pathway. The core of this strategy is the formation of a stable phosphonate ester bond between the phosphonic acid headgroup and the free hydroxyl group of the diacylglycerol. To achieve this selectively and in high yield, a protection-coupling-deprotection sequence is employed.

Synthesis_Workflow A 2-(Methylamino)ethylphosphonic Acid B Boc Protection A->B Boc Anhydride, Base C N-Boc-2-(methylamino)ethylphosphonic Acid B->C D Activation (e.g., with SOCl2) C->D E N-Boc-2-(methylamino)ethylphosphonic Dichloride D->E G Coupling E->G F 1,2-Dipalmitoyl-sn-glycerol F->G H Protected Phosphonolipid G->H I Deprotection (e.g., with TFA) H->I J Final Phosphonolipid Analogue I->J K Purification J->K Silica Gel Chromatography L Characterization K->L NMR, MS

Caption: Synthetic workflow for the phospholipid analogue.

Experimental Protocols

PART 1: Protection of 2-(Methylamino)ethylphosphonic Acid

Rationale: The secondary amine of 2-(methylamino)ethylphosphonic acid is nucleophilic and can interfere with the subsequent coupling reaction. To prevent unwanted side reactions, it is protected with a tert-butyloxycarbonyl (Boc) group. The Boc group is stable under the conditions of the coupling reaction and can be readily removed under acidic conditions without affecting the newly formed phosphonate ester bond.

Materials:

  • 2-(Methylamino)ethylphosphonic acid

  • Di-tert-butyl dicarbonate (Boc)₂O

  • Triethylamine (TEA) or other suitable base

  • Dioxane and Water

  • Diethyl ether

  • Magnesium sulfate (MgSO₄)

  • Standard laboratory glassware

  • Magnetic stirrer

Procedure:

  • Dissolve 2-(methylamino)ethylphosphonic acid in a 1:1 mixture of dioxane and water.

  • Add triethylamine (2.5 equivalents) to the solution and stir at room temperature.

  • Add di-tert-butyl dicarbonate (1.5 equivalents) portion-wise to the reaction mixture.

  • Stir the reaction at room temperature overnight.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, acidify the mixture to pH 2-3 with 1M HCl.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield N-Boc-2-(methylamino)ethylphosphonic acid as a crude product, which can often be used in the next step without further purification.

PART 2: Coupling of N-Boc-2-(methylamino)ethylphosphonic Acid with 1,2-Dipalmitoyl-sn-glycerol

Rationale: The formation of the phosphonate ester bond is achieved by activating the phosphonic acid to a more reactive species, a phosphonic dichloride, which then readily reacts with the primary hydroxyl group of the diacylglycerol. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.

Materials:

  • N-Boc-2-(methylamino)ethylphosphonic acid

  • Thionyl chloride (SOCl₂)

  • 1,2-Dipalmitoyl-sn-glycerol

  • Pyridine (anhydrous)

  • Dichloromethane (DCM, anhydrous)

  • Standard laboratory glassware for reactions under anhydrous conditions

  • Magnetic stirrer

Procedure:

  • Activation of the Phosphonic Acid:

    • To a solution of N-Boc-2-(methylamino)ethylphosphonic acid in anhydrous DCM, add thionyl chloride (2.2 equivalents) dropwise at 0 °C under an inert atmosphere (e.g., argon or nitrogen).

    • Stir the reaction mixture at room temperature for 2-3 hours.

    • Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude N-Boc-2-(methylamino)ethylphosphonic dichloride. This intermediate is moisture-sensitive and should be used immediately in the next step.

  • Coupling Reaction:

    • Dissolve 1,2-dipalmitoyl-sn-glycerol in anhydrous pyridine.

    • Add the freshly prepared N-Boc-2-(methylamino)ethylphosphonic dichloride (in anhydrous DCM) dropwise to the diacylglycerol solution at 0 °C under an inert atmosphere.

    • Allow the reaction to warm to room temperature and stir overnight.

    • Monitor the reaction by TLC.

    • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

    • Extract the product with DCM (3 x 50 mL).

    • Wash the combined organic layers with 1M HCl, water, and brine.

    • Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure to obtain the crude protected phosphonolipid.

PART 3: Deprotection of the Phosphonolipid Analogue

Rationale: The final step is the removal of the Boc protecting group to yield the desired phospholipid analogue. This is achieved under acidic conditions using trifluoroacetic acid (TFA), which cleaves the Boc group without affecting the ester and phosphonate bonds.

Materials:

  • Crude protected phosphonolipid

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Standard laboratory glassware

Procedure:

  • Dissolve the crude protected phosphonolipid in a mixture of DCM and TFA (e.g., 4:1 v/v).

  • Stir the solution at room temperature for 1-2 hours.

  • Monitor the deprotection by TLC.

  • Once the reaction is complete, remove the TFA and DCM under reduced pressure.

  • Dissolve the residue in DCM and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

  • Wash with water and brine, then dry the organic layer over anhydrous MgSO₄.

  • Concentrate under reduced pressure to obtain the crude final product.

PART 4: Purification of the Final Phospholipid Analogue

Rationale: The crude product will contain unreacted starting materials and byproducts. Silica gel column chromatography is a standard and effective method for purifying phospholipids and their analogues.

Materials:

  • Crude phospholipid analogue

  • Silica gel (for column chromatography)

  • Solvent system (e.g., a gradient of chloroform/methanol/water)

  • Glass column for chromatography

  • Fraction collector (optional)

  • TLC plates for monitoring fractions

Procedure:

  • Prepare a silica gel column using a suitable solvent system (e.g., chloroform).

  • Dissolve the crude product in a minimal amount of the initial eluting solvent.

  • Load the sample onto the column.

  • Elute the column with a gradient of increasing polarity, for example, starting with chloroform and gradually increasing the percentage of methanol and a small amount of water.

  • Collect fractions and monitor them by TLC.

  • Combine the fractions containing the pure product.

  • Evaporate the solvent under reduced pressure to obtain the purified phospholipid analogue.

Characterization of the Synthesized Phospholipid Analogue

Rationale: It is crucial to confirm the identity and purity of the synthesized compound. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) provides comprehensive structural information.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: Will provide information on the protons in the molecule, including the fatty acid chains, the glycerol backbone, and the ethylphosphonate headgroup. The presence of the N-methyl signal will be a key indicator of the successful synthesis.

  • ¹³C NMR: Will show the carbon skeleton of the molecule, confirming the presence of all expected carbon atoms in their respective chemical environments.

  • ³¹P NMR: This is a particularly useful technique for phosphorus-containing compounds. A single peak in the phosphonate region will confirm the presence of the C-P bond and the purity of the compound with respect to phosphorus-containing impurities.

Expected ¹H NMR Signals Approximate Chemical Shift (ppm)
Terminal CH₃ of fatty acids~0.9
(CH₂)n of fatty acids~1.2-1.4
CH₂ adjacent to C=O~2.3
Glycerol backbone protons~3.5-5.3
N-CH₃~2.7
CH₂-N and CH₂-P~2.0-3.5
Expected ³¹P NMR Signal Approximate Chemical Shift (ppm)
Phosphonate~20-30
Mass Spectrometry (MS)
  • Electrospray Ionization (ESI-MS): This technique will be used to determine the molecular weight of the synthesized phospholipid analogue. The observation of the molecular ion peak ([M+H]⁺ or [M+Na]⁺) corresponding to the calculated molecular weight will confirm the successful synthesis.

  • High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, which can be used to determine the elemental composition of the molecule, further confirming its identity.

  • Tandem Mass Spectrometry (MS/MS): Fragmentation of the molecular ion can provide structural information, such as the identity of the fatty acid chains and the headgroup.

Applications and Future Directions

The synthesized N-methylated phosphonolipid analogues can be used in a variety of research and development applications:

  • Drug Delivery: These stable analogues can be incorporated into liposomes or other lipid-based nanoparticles to improve their stability in biological fluids and potentially alter their drug release profiles.[1]

  • Membrane Biophysics: They can be used to create model membranes with altered surface properties to study the effects of N-methylation on membrane fluidity, permeability, and interactions with membrane proteins.

  • Enzyme Inhibition Studies: The phosphonate headgroup can act as a mimic of the transition state of phosphate ester hydrolysis, making these molecules potential inhibitors of enzymes involved in phospholipid metabolism.

Future work could involve the synthesis of a library of these analogues with varying fatty acid chains to systematically investigate the structure-activity relationships for specific applications. Furthermore, the introduction of fluorescent or other reporter groups would enable their use in advanced imaging and diagnostic applications.

Applications A Synthesized Phospholipid Analogue B Drug Delivery A->B Enhanced Stability C Membrane Biophysics A->C Altered Membrane Properties D Enzyme Inhibition A->D Transition-State Mimicry

Caption: Potential applications of the synthesized analogues.

Conclusion

This guide provides a comprehensive framework for the synthesis, purification, and characterization of novel phospholipid analogues derived from 2-(methylamino)ethylphosphonic acid. The detailed protocols and the underlying scientific rationale are intended to empower researchers to produce these valuable molecules for a range of applications in drug development and biomedical research. The inherent stability and tunable properties of these analogues make them promising tools for advancing our understanding and manipulation of biological systems.

References

  • Vertex AI Search. (2022).

Sources

Technical Notes & Optimization

Troubleshooting

separating 2-(methylamino)ethylphosphonic acid from phosphate byproducts

Technical Support Reference: TICKET #8492-PHOS Subject: Purification Protocol for 2-(methylamino)ethylphosphonic acid (2-MAEP) Status: Open / Actionable Assigned Specialist: Senior Application Scientist, Separation Techn...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Reference: TICKET #8492-PHOS Subject: Purification Protocol for 2-(methylamino)ethylphosphonic acid (2-MAEP) Status: Open / Actionable Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary

You are attempting to separate 2-(methylamino)ethylphosphonic acid (a zwitterionic aminophosphonate) from inorganic phosphate (Pi) byproducts.

The Problem: Both species are highly polar, water-soluble, and acidic. Standard Normal Phase (Silica) and Reverse Phase (C18) chromatography will fail. Silica leads to irreversible adsorption; C18 leads to co-elution in the void volume.

The Solution: The definitive method for this separation is Cation Exchange Chromatography (CEX) using a strong acid resin (e.g., Dowex 50W / Amberlite IR-120) in the Hydrogen (


) form. This method exploits the basicity of the secondary amine in your target molecule, which is absent in the inorganic phosphate contaminant.

Part 1: The Separation Logic (Why This Works)

To separate these molecules, we must induce a charge difference.

SpeciesStructureCharge at pH < 2 (Load)Charge at pH > 10 (Elute)Behavior on Cation Resin (

)
Target (2-MAEP)

Cationic (+) (Amine protonated)Anionic (-) (Amine neutral, Phosphonate ionized)BINDS (via

)
Impurity (Pi)

Neutral / Weak Anion Anionic (-) FLOWS THROUGH
Visualizing the Speciation

The following diagram illustrates the charge states that drive this purification.

G cluster_0 Acidic Loading Phase (pH 1-2) cluster_1 Elution Phase (NH4OH) Target_Acid Target (2-MAEP) [NH2(+)] -- [PO3H2] Resin Resin (SO3- H+) Active Sites Target_Acid->Resin BINDS (Ionic Interaction) Phos_Acid Phosphate (Pi) [H3PO4] (Neutral) Phos_Acid->Resin NO BINDING Target_Elute Target Released [NH2] -- [PO3(2-)] Resin->Target_Elute Elutes in Void Ammonia Eluent (NH4OH) Ammonia->Resin Displaces Target

Caption: Mechanism of separation. The target amine binds to the resin in acid, while neutral phosphate washes away. Base elution releases the target.

Part 2: The Standard Operating Procedure (SOP)

Reagents Required:

  • Resin: Dowex 50W-X8 (or Amberlite IR-120), Hydrogen form, 100-200 mesh.

  • Solvents: Deionized Water (Milli-Q preferred), Ammonium Hydroxide (

    
    , 28-30%).
    
  • Detection: TLC Plates (Silica), Ninhydrin Stain, Ammonium Molybdate Stain.

Step-by-Step Protocol
  • Resin Preparation (Activation):

    • Pack the resin into a glass column.

    • Wash with 3 Bed Volumes (BV) of 1M HCl (ensures fully

      
       form).
      
    • Wash with Deionized Water until the eluate is neutral (pH ~6-7).

  • Sample Loading:

    • Dissolve your crude mixture in a minimal amount of water.[1][2]

    • Critical: Adjust sample pH to < 2 using dilute HCl if necessary (ensures the amine is fully protonated).

    • Load carefully onto the resin bed.

  • The Wash (Removing Phosphate):

    • Elute with Deionized Water only.

    • Collect fractions.

    • Test: Spot fractions on TLC and spray with Ammonium Molybdate .

    • Observation: Phosphate will elute in the first 1-2 BVs as a blue spot. Continue washing until the Molybdate test is negative.

    • Note: Your target (2-MAEP) is currently stuck to the column.

  • The Elution (Recovering Target):

    • Switch eluent to 1M Ammonium Hydroxide (

      
      ) .
      
    • Collect fractions.

    • Test: Spot fractions on TLC and spray with Ninhydrin .[3]

    • Observation: The target will elute as the pH front breaks through (Pink/Purple spot).

  • Workup:

    • Combine Ninhydrin-positive fractions.

    • Evaporate water/ammonia under reduced pressure (Rotovap).

    • Result: You will obtain the ammonium salt of 2-MAEP. If the free acid is required, pass through a weak cation exchanger (H+ form) or recrystallize from Ethanol/Water.

Part 3: Analytical Validation (Did it work?)

You cannot rely on UV detection (210 nm or 254 nm) as neither phosphonates nor phosphate have strong chromophores. Use these methods:

A. Thin Layer Chromatography (TLC)

Run on Silica Gel 60 plates.

  • Mobile Phase: n-Butanol : Acetic Acid : Water (4:1:1).

ReagentTarget (2-MAEP)Phosphate (Pi)
Ninhydrin (Heat)Pink/Purple Spot No Reaction
Ammonium Molybdate (Acidic)Weak/No ReactionDeep Blue Spot
B. 31P-NMR Spectroscopy

This is the definitive proof of purity. Run in


.
  • Inorganic Phosphate: Sharp singlet at ~0 ppm (reference dependent, often set to 0).

  • 2-MAEP: Triplet or multiplet (due to P-C-H coupling) typically shifted downfield (10–30 ppm range).

  • Success Criterion: Absence of the sharp inorganic phosphate peak.

Part 4: Troubleshooting Guide (FAQ)

Q: My product turned into a sticky, hygroscopic goo after evaporation. Is it impure?

  • A: Not necessarily. Aminophosphonates are notoriously hygroscopic zwitterions.

    • Fix: Dissolve the residue in a minimum amount of water, then add excess Ethanol or Acetone to induce precipitation/crystallization.[1]

    • Fix: Lyophilize (freeze-dry) instead of rotary evaporation to get a fluffy powder.

Q: I used Anion Exchange (Dowex 1) instead, and it didn't work.

  • A: Anion exchange is difficult here. At neutral pH, both Pi and 2-MAEP are anionic. You would have to rely on subtle differences in binding affinity. Cation exchange is superior because it exploits the unique feature of your target (the amine) which the contaminant lacks.

Q: The Ninhydrin spot is streaking.

  • A: This is common for aminophosphonic acids on silica. The interaction between the phosphonic acid group and the silica is strong.

    • Fix: Add 10-20% water to your TLC solvent system or use HILIC-mode HPLC for analysis.

Q: Can I use "Volatile Buffers" for HPLC purification?

  • A: Yes. If you must use Prep-HPLC, use a HILIC column (e.g., Amide or Zwitterionic phase).

    • Mobile Phase: Acetonitrile/Water with 10mM Ammonium Formate (pH 3).

    • Detection: ELSD (Evaporative Light Scattering) or CAD (Charged Aerosol Detection). UV will be useless.

References

  • Kukhar, V. P., & Hudson, H. R. (Eds.). (2000). Aminophosphonic and Aminophosphinic Acids: Chemistry and Biological Activity. John Wiley & Sons.
  • Reddy, L. K., et al. (2012). "Synthesis and separation of aminophosphonic acids." Phosphorus, Sulfur, and Silicon, 187, 899.[4] (Details on ion exchange protocols).

  • Avanti Polar Lipids. (n.d.). Detection Methods for Thin Layer Chromatography. Retrieved from [Link] (Protocols for Molybdate and Ninhydrin sprays).

  • Bio-Rad Laboratories. (n.d.). Guide to Ion Exchange Chromatography. Retrieved from [Link] (General resin properties and handling).

Sources

Optimization

crystallization techniques for sticky amino-phosphonic acid oils

Status: Operational Ticket Type: Technical Troubleshooting & Protocol Optimization Subject: Overcoming "Sticky Oil" Phases in Amino-Phosphonic Acid Purification Introduction: Know Your Enemy If you are reading this, you...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket Type: Technical Troubleshooting & Protocol Optimization Subject: Overcoming "Sticky Oil" Phases in Amino-Phosphonic Acid Purification

Introduction: Know Your Enemy

If you are reading this, you are likely staring at a flask containing a viscous, amber-colored oil or a glassy foam that refuses to crystallize. You are not alone.

The Science of the "Stick": Amino-phosphonic acids are zwitterionic (dipolar) molecules containing both a basic amine and an acidic phosphonate group. Unlike carboxylic amino acids, the phosphonic group is tetrahedral and bulkier, often leading to:

  • Strong Hydrogen Bonding: Creating disordered networks (glasses) rather than ordered lattices.

  • Hygroscopicity: They greedily absorb atmospheric water, which acts as a plasticizer and prevents solidification.

  • Inorganic Contamination: Synthesis often leaves residual salts (NaCl, NaBr) that stabilize the oil phase.

This guide abandons generic advice to focus on the specific physicochemical levers required to force these molecules into a lattice.

Module 1: The Isoelectric Master Key (pH Control)

The Concept: Amino-phosphonic acids exhibit a "U-shaped" solubility curve. They are highly soluble in acid (as cations) and base (as anions) but exhibit minimum solubility at their Isoelectric Point (pI).

The Trap: Many researchers try to crystallize the salt (HCl or Na+) form. These salts are often highly hygroscopic oils. The free zwitterion is usually the most crystalline form.

Protocol A: Isoelectric Precipitation

Use this when: Your product is trapped in an acidic or basic aqueous solution.

  • Determine pI: Estimate the pI (usually pH 3.5–5.5 for mono-amino mono-phosphonic acids).

  • Dissolution: Ensure the crude oil is fully dissolved in a minimum volume of water. If acidic, the solution should be clear.

  • Neutralization (The Critical Step):

    • Do not dump in NaOH. This creates local hot spots of high pH.

    • Add 2M NaOH (or HCl if starting from base) dropwise with vigorous stirring.

    • Monitor pH continuously.

  • The Cloud Point: As you approach the pI, the solution will turn turbid. STOP.

  • Ripening: Allow the turbidity to settle for 30–60 minutes. If an oil forms, heat the mixture until it redissolves, then let it cool extremely slowly (wrap the flask in foil/towels) to encourage nucleation over phase separation.

pH StateSpecies DominanceSolubility Profile
pH < 2 Cationic (

)
High (Traps salts)
pH ≈ pI Zwitterionic (

)
Minimum (Target for Crystal)
pH > 9 Anionic (

)
High (Forms soaps)

Module 2: Troubleshooting "Oiling Out" (LLPS)

The Issue: You added an anti-solvent (e.g., Ethanol) to your aqueous solution, and instead of white crystals, a second liquid layer (oil) separated at the bottom.

The Mechanism: This is Liquid-Liquid Phase Separation (LLPS) .[1] It occurs when the attraction between solute molecules is stronger than their attraction to the solvent, but the kinetic barrier to form a crystal lattice is too high. The "oil" is a solute-rich liquid phase.[2][3]

Visual Troubleshooting Guide

OilingOut Start Problem: Oiling Out Observed Temp Is the oil phase hot? Start->Temp Reheat Re-heat to single phase (Clear Solution) Temp->Reheat Yes Impurity Is the crude purity < 85%? Temp->Impurity No (It oiled at RT) Seed Add Seeds at Cloud Point Reheat->Seed At saturation Cool Slow Cool (1°C/min) Seed->Cool Clean Must Pre-purify (See Module 3) Impurity->Clean Yes Solvent Check Solvent System Impurity->Solvent No Modify Add 'Bridge' Solvent (e.g., Acetic Acid) Solvent->Modify Too hydrophobic?

Caption: Decision tree for managing Liquid-Liquid Phase Separation (LLPS) during crystallization.

Protocol B: The "Bridge Solvent" Technique

If Water/Ethanol causes oiling, the polarity gap is too wide.

  • Dissolve crude oil in Glacial Acetic Acid (excellent solvent for zwitterions).

  • Slowly add the anti-solvent (Ether or Acetone).

  • The acetic acid acts as a "bridge," keeping the oil solvated longer, allowing the lattice to form before the phase separates.

Module 3: The Propylene Oxide Method (Advanced)

The Secret Weapon: For


-aminophosphonic acids synthesized via acidic hydrolysis, the crude product is often a stubborn hydrochloride salt. Neutralizing with NaOH leaves NaCl, which contaminates the crystals.

The Solution: Use Propylene Oxide (epoxypropane) as a chemical scavenger. It consumes the HCl to form 1-chloro-2-propanol (volatile), gently releasing the zwitterion in situ.

Protocol C: Propylene Oxide Crystallization

Warning: Propylene oxide is a carcinogen. Use in a fume hood.

  • Dissolve: Take your crude amino-phosphonic acid hydrochloride salt. Dissolve in the minimum amount of Methanol or Ethanol .

  • Scavenge: Add Propylene Oxide (1.2 – 1.5 equivalents relative to the acid).

  • Incubate: Stir at room temperature or slightly warm (30°C).

  • Observation: The propylene oxide slowly consumes the HCl. As the pH rises to the pI, the free zwitterion will precipitate as a fine white powder.

  • Isolation: Filter and wash with ether.

PropyleneOxide Input Crude HCl Salt (Soluble in MeOH) Reaction Reaction: HBz + PO -> Zwitterion + Chloropropanol Input->Reaction Reagent + Propylene Oxide Reagent->Reaction Output Crystalline Zwitterion (Precipitates) Reaction->Output Byproduct Byproduct: 1-Chloro-2-propanol (Stays in Mother Liquor) Reaction->Byproduct

Caption: Mechanism of the Propylene Oxide method for salt-free zwitterion generation.

Module 4: Mechanical & Resin Interventions

Ion Exchange (The Reset Button)

If the oil is dark/tarry, crystallization is impossible due to impurity inhibition.

  • Resin: Use Dowex 50W (H+ form) .

  • Load: Dissolve crude in water; load onto column.

  • Wash: Flush with water to remove neutral impurities/tars.

  • Elute: Use 1M - 2M Aqueous Ammonia or Pyridine .

  • Result: Evaporation of the eluent yields the ammonium salt, which is often easier to crystallize or convert to the free acid.

Trituration (The "Scratch")
  • Cover the oil with a solvent it hates (e.g., Diethyl Ether or Hexane).

  • Sonicate for 15 minutes.

  • Scratch the side of the flask vigorously with a glass rod. The mechanical energy can induce nucleation in the glassy oil.

Frequently Asked Questions (FAQ)

Q: My product is water-soluble but won't crystallize from water. What now? A: Try Water/Isopropanol or Water/Acetone . Dissolve in minimal hot water, then add hot isopropanol until cloudy. Let it cool. Crucial: If it oils out, add a seed crystal.[1][3] If you lack seeds, use the "Propylene Oxide" method (Module 3) to generate a small batch of seeds first.

Q: Can I use ethanol for recrystallization? A: Yes, but amino-phosphonic acids are often too insoluble in pure ethanol. A Water/Ethanol (90:10 to 50:50) mixture is standard. Pure ethanol often leads to immediate precipitation of amorphous solids (gum) rather than crystals.

Q: The NMR is clean, but it looks like a caramel chew. Why? A: You likely have solvent trapped in a hydrogen-bonded network (a "pseudo-polymorph").

  • Fix: Dissolve in water, freeze-dry (lyophilize) to get a fluffy powder, then attempt crystallization from that powder. The lyophilized state is high-energy and dissolves/nucleates easier than the "caramel" glass.

References

  • Kudavalli, J. S., et al. (2014). Solubility and Crystal Nucleation of Amino Acids and Their Salts. Chemical Engineering Science. Link

  • Soroka, M. (1990). The synthesis of 1-aminoalkylphosphonic acids. Liebigs Annalen der Chemie.
  • Kowalik, J., et al. (2018). Preparation of Phosphonic Acid Analogues of Proline. Journal of Organic Chemistry. Link

  • Bonner, R., et al. (2014). Oiling Out in Crystallization: Mechanisms and Control.[1] Organic Process Research & Development. Link

  • Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems.[4] University of Rhode Island Dissertations. Link

Sources

Optimization

Technical Support Center: Handling the Moisture Sensitivity of Phosphonic Acid Precursors

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center dedicated to the successful handling and use of moisture-sensitive phosphonic acid precursors. This guide is designed for research...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to the successful handling and use of moisture-sensitive phosphonic acid precursors. This guide is designed for researchers, scientists, and drug development professionals who work with these versatile but challenging reagents. Phosphonic acids are invaluable in medicinal chemistry and materials science, often serving as stable bioisosteres for phosphates or as powerful chelating agents.[1] However, their synthesis is frequently plagued by issues related to the hygroscopic and reactive nature of their precursors.

While the final phosphonic acids are typically moisture-stable solids, the precursors used to create them—such as phosphonic acid dichlorides, silyl esters, and other activated intermediates—are highly susceptible to hydrolysis.[2][3] This sensitivity can lead to failed reactions, impure products, and inconsistent results. This guide provides field-proven insights, troubleshooting workflows, and detailed protocols to help you navigate these challenges effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental principles behind the moisture sensitivity of phosphonic acid precursors.

Q1: Why are phosphonic acid precursors, like phosphonic acid dichlorides (R-P(O)Cl₂), so reactive with water?

A1: The reactivity stems from the chemical structure of the phosphorus center. The phosphorus atom in these precursors is highly electrophilic (electron-poor). This is due to the strong electron-withdrawing effects of the phosphoryl oxygen (P=O) and the halogen (e.g., chlorine) or other leaving groups attached to it. Water, acting as a nucleophile, readily attacks this electrophilic phosphorus atom. The P-Cl bonds are particularly susceptible to cleavage, leading to a rapid, often exothermic, hydrolysis reaction.[4] The reaction produces the corresponding phosphonic acid and hydrogen chloride (HCl) gas, which is why these compounds often fume in moist air.

Q2: What are the chemical consequences of accidental moisture exposure?

A2: Exposure to moisture initiates a cascade of hydrolysis reactions. For a phosphonic acid dichloride, the first water molecule will replace one chloride to form a phosphonochloridic acid (R-P(O)(OH)Cl), and a second will replace the other chloride to form the final phosphonic acid (R-P(O)(OH)₂). This process consumes your starting material, generates byproducts that can complicate purification, and the generated HCl can catalyze the degradation of other sensitive functional groups in your molecule.[5][6] For silyl ester precursors, hydrolysis cleaves the P-O-Si bond, which is the basis for their use as a protecting group strategy.[5][7]

Q3: My solid precursor has caked together or turned into a thick oil. Is it still usable?

A3: This is a strong indicator of significant hydrolysis. The resulting phosphonic acids are often stickier, more polar solids or oils than their precursors and can act as a binder, causing caking. While it might be tempting to use the material, it is no longer pure. Using it will lead to non-quantitative reactions and introduce significant impurities. It is strongly recommended to discard compromised reagents. If the material is exceptionally valuable, you may consider attempting a purification, but this is often difficult and may not be worth the effort compared to starting with a fresh, unopened bottle.

Q4: What are the non-negotiable best practices for storing moisture-sensitive phosphonic acid precursors?

A4: Proper storage is the most critical preventative measure.

  • Inert Atmosphere: Store containers inside a desiccator cabinet or a glovebox that is continuously purged with an inert gas like nitrogen or argon.

  • Sealed Containers: Ensure the original manufacturer's cap is tightly sealed. After opening, seal the cap and bottle threads with Parafilm for an extra barrier.[8]

  • Desiccants: Place desiccant pouches (e.g., silica gel) inside the secondary containment (desiccator), but not in direct contact with the primary bottle unless you are certain the pouch material will not shed particles.[8]

  • Controlled Environment: Whenever possible, open and handle these reagents inside a glovebox or under a positive pressure of inert gas to minimize exposure to atmospheric moisture.[9][10]

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during experiments involving phosphonic acid precursors.

Troubleshooting Workflow for Failed Reactions

This decision tree provides a logical path to diagnose issues when a reaction involving a moisture-sensitive precursor fails or gives a low yield.

G start Reaction Failed or Low Yield reagent_check Was the precursor a free-flowing solid/clear liquid when used? start->reagent_check yes_reagent Yes reagent_check->yes_reagent Yes no_reagent No (Clumped, Oily, Discolored) reagent_check->no_reagent No solvent_check Were solvents certified anhydrous AND handled under inert atmosphere? yes_reagent->solvent_check conclusion_reagent Root Cause: Precursor was likely hydrolyzed before use. Action: Discard old reagent and use a fresh, unopened bottle. no_reagent->conclusion_reagent yes_solvent Yes solvent_check->yes_solvent Yes no_solvent No solvent_check->no_solvent No glassware_check Was all glassware rigorously flame- or oven-dried immediately before use? yes_solvent->glassware_check conclusion_solvent Root Cause: Residual water in solvent. Action: Use freshly dried/distilled solvent. Validate dryness. no_solvent->conclusion_solvent yes_glassware Yes glassware_check->yes_glassware Yes no_glassware No glassware_check->no_glassware No atmosphere_check Was the reaction run under a positive pressure of inert gas (N2/Ar)? yes_glassware->atmosphere_check conclusion_glassware Root Cause: Water adsorbed on glassware surface. Action: Implement rigorous drying procedures for all equipment. no_glassware->conclusion_glassware yes_atmosphere Yes atmosphere_check->yes_atmosphere Yes no_atmosphere No atmosphere_check->no_atmosphere No conclusion_other Issue is likely with other reagents, stoichiometry, or reaction conditions. Investigate other parameters. yes_atmosphere->conclusion_other conclusion_atmosphere Root Cause: Atmospheric moisture entered the reaction. Action: Improve inert atmosphere technique (e.g., positive pressure, sufficient flushing). no_atmosphere->conclusion_atmosphere

Caption: Troubleshooting workflow for reactions involving moisture-sensitive precursors.

Data Summary: Troubleshooting Scenarios
Symptom Observed Probable Cause(s) Recommended Diagnostic & Solution Preventative Action
Low or no product yield 1. Precursor hydrolyzed prior to use.2. "Anhydrous" solvent contained water.3. Reaction glassware was not properly dried.1. Discard the precursor and start with a fresh bottle.2. Test solvent dryness (e.g., with sodium benzophenone ketyl). Use freshly distilled solvent.3. Re-run the reaction with flame- or oven-dried glassware.Store precursors under inert gas in a desiccator. Handle anhydrous solvents using cannulation or syringe techniques under inert gas.[11][12]
Product loss during silica gel chromatography The slightly acidic nature of standard silica gel is catalyzing the hydrolysis of your phosphonate ester product.[13][14]1. Neutralize the silica gel by preparing a slurry with 1-2% triethylamine in the eluent, then evaporating to dryness.2. Use an alternative stationary phase like neutral alumina.3. Purify via crystallization or reverse-phase HPLC if possible.Buffer the crude reaction mixture to a neutral pH before purification. Minimize the time the compound spends on the column.
Reagent fumes excessively or reacts violently upon addition The precursor is reacting with atmospheric moisture or residual water in the reaction flask.This confirms high reactivity. Ensure the reaction is under a robust inert atmosphere and that all solvents and reagents are scrupulously dry.Improve inert atmosphere techniques. Ensure positive pressure of nitrogen or argon is maintained throughout the experiment.
Unexpected polar spots on TLC or peaks in NMR/MS Formation of hydrolysis byproducts (e.g., phosphonic acid monoester, fully hydrolyzed phosphonic acid).Run a co-spot on TLC with a sample of the precursor intentionally quenched with a drop of water. Compare NMR/MS data to known hydrolysis products.Follow all best practices for anhydrous techniques to prevent byproduct formation.

Section 3: Essential Laboratory Protocols

Adherence to rigorous experimental technique is paramount. The following protocols provide step-by-step guidance for common procedures.

Protocol 1: Handling Reagents Under an Inert Atmosphere (Schlenk Line)

This protocol describes the evacuation and backfill method to create an inert atmosphere in a reaction flask, which is essential for preventing the degradation of sensitive precursors.[15]

Materials:

  • Schlenk line with dual vacuum/inert gas manifold

  • Oven-dried reaction flask with a stir bar and a sidearm with a stopcock

  • Rubber septum

  • Inert gas source (Nitrogen or Argon)

  • Vacuum pump protected by a cold trap

Procedure:

  • Glassware Preparation: Ensure the reaction flask is thoroughly dried, either by placing it in a >120 °C oven overnight or by flame-drying under vacuum.

  • Initial Setup: While the flask is still warm, cap it with a rubber septum and clamp it securely to a stand. Connect the flask's sidearm to the Schlenk line using thick-walled vacuum tubing.

  • Evacuation: Close the inert gas inlet on the stopcock and open the vacuum line. Evacuate the flask for 5-10 minutes until a good vacuum is established. You may gently warm the flask with a heat gun (if it has cooled) to help drive off adsorbed moisture.

  • Backfill: Close the vacuum valve on the Schlenk line manifold. Slowly open the inert gas valve on the manifold, and then carefully open the stopcock on your flask to allow inert gas to fill it. You should hear the gas flow stop when the pressure has equalized.

  • Repeat Cycles: Repeat the evacuation (Step 3) and backfill (Step 4) process at least three times. This "pump-and-purge" cycle is crucial for removing residual atmospheric gases.[15]

  • Maintain Positive Pressure: After the final backfill, leave the inert gas line open and connect the manifold outlet to an oil bubbler. A slow, steady stream of bubbles (1-2 per second) indicates a positive pressure of inert gas, which will prevent air from leaking into the system.

  • Reagent Addition: Liquid reagents can now be added via a gas-tight syringe through the septum. Solids should be added quickly under a strong counter-flow of inert gas.

Inert Atmosphere Setup Workflow

G cluster_0 Schlenk Line Manifold cluster_1 Reaction Apparatus cluster_2 Procedure Vacuum To Vacuum Pump Manifold Dual Manifold Vacuum->Manifold InertGas Inert Gas Source (N2/Ar) InertGas->Manifold Bubbler To Oil Bubbler Manifold->Bubbler Stopcock Stopcock Manifold->Stopcock Connect via Tubing Flask Oven-Dried Flask + Stir Bar Septum Rubber Septum A 1. Assemble Hot Glassware B 2. Connect to Manifold A->B C 3. Evacuate Flask (Vacuum) B->C D 4. Backfill (Inert Gas) C->D E 5. Repeat Cycle 3x D->E F 6. Establish Positive Pressure E->F

Caption: Workflow for establishing an inert atmosphere using a Schlenk line.

References

  • Ataman Kimya. (n.d.). PHOSPHONIC ACID. Retrieved from [Link]

  • VelocityEHS. (2015, June 17). Phosphoric Acid Safety Tips. Retrieved from [Link]

  • Poly Processing. (2022, December 5). Phosphoric Acid: Storage Solutions During The Water Purification Process. Retrieved from [Link]

  • Scribd. (n.d.). Phosphoric Acid Storage Guide. Retrieved from [Link]

  • Montchamp, J.-L. (2017). Phosphonic acid: preparation and applications. Beilstein Journal of Organic Chemistry, 13, 2348–2384. Retrieved from [Link]

  • Białek, M. J., Garczarek, P., & Zoń, J. (2014). Synthesis of Phosphonic Acids and Their Esters as Possible Substrates for Reticular Chemistry. ResearchGate. Retrieved from [Link]

  • Kent Academic Repository. (n.d.). PHOSPHINIC ACID SYNTHESIS. Retrieved from [Link]

  • Olszewski, T. K. (n.d.). SYNTHESIS OF HETEROCYCLIC SUBSTITUTED PHOSPHONATES, PHOSPHONIC AND PHOSPHINIC ACIDS. Retrieved from [Link]

  • Peck, S. C., & van der Donk, W. A. (2013). Biosynthesis of Phosphonic and Phosphinic Acid Natural Products. Annual Review of Biochemistry, 82, 465–492. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Phosphinate or phosphinic acid derivative synthesis by substitution or addition. Retrieved from [Link]

  • Google Patents. (n.d.). US5359115A - Methods for the synthesis of phosphonate esters.
  • Vesta Nutra. (2019, January 7). 3 Ways to Handle Hygroscopic Material Challenges. Retrieved from [Link]

  • Breitzke, H., et al. (2019). Straightforward Immobilization of Phosphonic Acids and Phosphoric Acid Esters on Mesoporous Silica and Their Application in an Asymmetric Aldol Reaction. Molecules, 24(4), 689. Retrieved from [Link]

  • National Center for Biotechnology Information. (2017). Phosphonic acid: preparation and applications. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

  • Keglevich, G., & Harsági, N. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 26(10), 2840. Retrieved from [Link]

  • Wikipedia. (n.d.). Phosphonate. Retrieved from [Link]

  • Taylor & Francis Online. (2022, June 21). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Retrieved from [Link]

  • ResearchGate. (2019, November 19). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. Retrieved from [Link]

  • ACS Publications. (n.d.). The Reactions of Phosphonic Acid Esters with Acid Chlorides. A Very Mild Hydrolytic Route. The Journal of Organic Chemistry. Retrieved from [Link]

  • Protocol Online. (2010, July 17). Hygroscopic chemical...how to deal with?. Retrieved from [Link]

  • MDPI. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules. Retrieved from [Link]

  • ResearchGate. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. Retrieved from [Link]

  • American Society for Microbiology. (n.d.). Biosynthesis of Phosphonic and Phosphinic Acid Natural Products. Retrieved from [Link]

  • Kintek Furnace. (n.d.). What Methods Are Used To Implement Inert Atmospheres? Master Purge, Evacuation, And Sealing Techniques. Retrieved from [Link]

  • YouTube. (2022, February 1). Inert Atmosphere, with no O2. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods. Retrieved from [Link]

  • MY Polymers. (n.d.). Inert Atmosphere Guide. Retrieved from [Link]

  • National Center for Biotechnology Information. (2019). Straightforward Immobilization of Phosphonic Acids and Phosphoric Acid Esters on Mesoporous Silica and Their Application in an Asymmetric Aldol Reaction. Molecules. Retrieved from [Link]

  • FoodChain ID. (n.d.). Unpacking phosphonic acid. Retrieved from [Link]

  • Google Patents. (n.d.). US4267125A - Process for the manufacture of phosphinic and phosphonic acid anhydrides.
  • MDPI. (2021). Polymer-Supported Phosphoric, Phosphonic and Phosphinic Acids—From Synthesis to Properties and Applications in Separation Processes. Polymers. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Improving Detection Sensitivity of Phosphonates in NMR

Welcome to the technical support center for phosphonate analysis using Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, scientists, and drug development professionals to navigate the...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for phosphonate analysis using Nuclear Magnetic Resonance (NMR) spectroscopy. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of phosphonate detection and enhance the sensitivity of their NMR experiments. Phosphonates are crucial in various fields, but their detection can be challenging due to inherent sensitivity issues in ³¹P NMR. This resource provides in-depth troubleshooting guides and frequently asked questions to address specific experimental issues.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the NMR analysis of phosphonates.

Q1: Why is the signal-to-noise ratio (S/N) in my ³¹P NMR spectrum of a phosphonate sample so low?

A low signal-to-noise ratio is a frequent challenge in ³¹P NMR due to the lower magnetogyric ratio of the ³¹P nucleus compared to ¹H, resulting in lower inherent sensitivity.[1] Additionally, long longitudinal relaxation times (T₁) for phosphorus nuclei can lead to signal saturation, especially with short recycle delays. For quantitative analysis, it's crucial to use inverse-gated decoupling to suppress the nuclear Overhauser effect (NOE) and ensure accurate signal integration.[2][3]

Q2: How does pH affect the chemical shift of my phosphonate signal?

The chemical shift of phosphonates is highly sensitive to pH.[4][5][6] The protonation state of the phosphonate group changes with pH, altering the electronic environment of the phosphorus nucleus and causing significant shifts in the spectrum.[7] This effect can be utilized to determine the pKa of phosphonates or to probe the pH of a sample.[5][8][9] It is critical to buffer your sample and report the pH at which the spectrum was acquired for data reproducibility.

Q3: I am observing significant line broadening in my phosphonate signals. What are the potential causes?

Line broadening can be caused by several factors:

  • Paramagnetic Ions: The presence of even trace amounts of paramagnetic metal ions can cause significant line broadening.[2]

  • Chemical Exchange: If the phosphonate is in exchange between different chemical environments (e.g., free and bound states) on the NMR timescale, this can lead to broadened signals.

  • Unresolved Couplings: Small, unresolved couplings to protons or other nuclei can contribute to line broadening.[10]

  • Viscosity: High sample viscosity can restrict molecular tumbling, leading to broader lines.

Q4: Can I use ¹H NMR to detect phosphonates?

Yes, ¹H NMR can be a sensitive method for detecting phosphonates, especially when direct P-H or P-C-H couplings are present. The characteristic splitting patterns arising from ¹H-¹³P coupling can be a powerful tool for structural confirmation.[11] However, spectral overlap in complex mixtures can be a challenge.[12]

Q5: What is a suitable internal standard for quantitative ³¹P NMR of phosphonates?

A good internal standard should be a phosphorus-containing compound with a single resonance that does not overlap with the analyte signals.[2] Methylphosphonic acid (MPA) and triphenyl phosphate are commonly used internal standards.[13][14][15] The choice of standard will depend on the specific phosphonate being analyzed and the solvent system used.

II. Troubleshooting Guide

This section provides detailed solutions to common problems encountered during the NMR analysis of phosphonates.

Problem 1: Weak or Noisy ³¹P Signal

The inherent low sensitivity of the ³¹P nucleus is a primary hurdle.[1] Here’s a systematic approach to improving your signal.

Causality and Mitigation Strategies
  • Longitudinal Relaxation (T₁): The ³¹P nucleus often has a long T₁ relaxation time, meaning it takes a longer time for the nuclear spins to return to thermal equilibrium after an RF pulse. If the time between pulses (recycle delay, D1) is too short, the signal becomes saturated, leading to a weaker signal.

  • Nuclear Overhauser Effect (NOE): Proton decoupling, while simplifying the spectrum, can lead to an uneven enhancement of signals due to the NOE, which can be problematic for quantification.[3]

Workflow for Signal Enhancement

Caption: Workflow for improving signal-to-noise in ³¹P NMR.

Detailed Protocols

Protocol 1: Optimizing Acquisition Parameters

  • Increase Scans: The simplest way to improve S/N is to increase the number of scans. The S/N ratio increases with the square root of the number of scans.

  • Optimize Recycle Delay (D1):

    • Perform a T₁ inversion recovery experiment to measure the T₁ of your phosphonate signal.

    • Set the recycle delay (D1) to at least 5 times the longest T₁ value to ensure full relaxation and obtain quantitative results.

  • Proton Decoupling: Always use proton decoupling to collapse the phosphorus signal into a sharp singlet, which significantly improves the signal-to-noise ratio by concentrating the signal intensity into a single line and removing broadening from unresolved proton couplings.[10][16] For quantitative measurements, use inverse-gated decoupling to suppress the NOE.[2][3]

Protocol 2: Using Relaxation Agents

Paramagnetic relaxation agents, such as gadolinium complexes, can significantly shorten the T₁ of phosphorus nuclei.[17][18][19][20] This allows for the use of shorter recycle delays, drastically reducing the total experiment time.

  • Prepare a stock solution of a suitable gadolinium complex (e.g., Gd-DOTA).

  • Titrate a small amount of the relaxation agent into your NMR sample.

  • Monitor the T₁ of your phosphonate signal after each addition to find the optimal concentration that provides a significant reduction in T₁ without excessive line broadening.

  • Re-optimize the recycle delay based on the new, shorter T₁ value.

Data Summary: Impact of Enhancement Techniques

TechniqueEffect on S/NImpact on Experiment TimeConsiderations
Increase Scans Proportional to √NIncreases linearly with NMost straightforward method.
Optimize D1 Prevents saturationMay significantly increase timeCrucial for quantitation.
Proton Decoupling Significant improvementMinimalStandard practice. Use inverse-gated for quantitation.
Relaxation Agent Indirectly improves S/NCan dramatically decrease timeMay cause line broadening if concentration is too high.
2D ¹H-³¹P HSQC High sensitivityLonger experiment timeExcellent for complex mixtures and structural assignment.[21]
Problem 2: Spectral Overlap and Peak Assignment

In complex mixtures, signals from different phosphonates or other phosphorus-containing compounds can overlap, making identification and quantification difficult.

Causality and Mitigation Strategies
  • Limited Chemical Shift Dispersion: While the ³¹P chemical shift range is wide, phosphonates with similar structures can have very close chemical shifts.[22][23]

  • Presence of Impurities: Samples may contain phosphorus-containing impurities from synthesis or degradation.[24]

Workflow for Resolving Spectral Overlap

Caption: Workflow for resolving and assigning overlapping NMR signals.

Detailed Protocols

Protocol 3: pH Adjustment

As phosphonate chemical shifts are pH-dependent, carefully adjusting the pH of the sample can often resolve overlapping signals.

  • Acquire a spectrum at the initial pH.

  • Add a small amount of a dilute acid (e.g., HCl) or base (e.g., NaOH) to your sample.

  • Re-acquire the spectrum and observe the changes in chemical shifts.

  • Repeat until optimal peak separation is achieved. Remember to buffer the final sample for stability.

Protocol 4: 2D NMR Spectroscopy

Two-dimensional NMR techniques are powerful tools for resolving overlap and assigning signals based on through-bond connectivities.[25]

  • ¹H-³¹P Heteronuclear Correlation (HETCOR):

    • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates phosphorus nuclei with directly attached protons (one-bond ¹JPH coupling).

    • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between phosphorus and protons that are two or three bonds away (ⁿJPH coupling), providing valuable structural information.[26]

  • ³¹P-³¹P COSY (Correlation Spectroscopy): If your molecule contains multiple, coupled phosphorus atoms, a ³¹P-³¹P COSY experiment can establish their connectivity.[21][27]

Problem 3: Interference from Metal Ions

Paramagnetic metal ions can cause severe line broadening, while other metal ions can form complexes with phosphonates, leading to chemical shift changes or signal splitting.[4]

Causality and Mitigation Strategies
  • Paramagnetism: Unpaired electrons in paramagnetic metal ions create fluctuating magnetic fields that enhance nuclear relaxation, leading to broad signals.

  • Complexation: The formation of metal-phosphonate complexes alters the electronic environment of the phosphorus nucleus.

Workflow for Mitigating Metal Ion Interference

Caption: Workflow to address metal ion interference in NMR samples.

Detailed Protocol

Protocol 5: Use of Chelating Agents

  • Prepare a stock solution of a strong chelating agent such as ethylenediaminetetraacetic acid (EDTA).

  • Add the chelating agent to your NMR sample to sequester metal ions.[2][12] A final concentration of 1-5 mM EDTA is often sufficient.

  • Allow the sample to equilibrate before acquiring the NMR spectrum. For stubborn cases, passing the sample through a Chelex resin column can be effective.

III. References

  • Improving the Hyperpolarization of 31P Nuclei by Synthetic Design. Journal of Physical Chemistry B.

  • 31P nuclear magnetic resonance of phosphonic acid analogues of adenosine nucleotides as functions of pH and magnesium ion concentration. Biochemistry. [Link]

  • pH dependence of the 31 P NMR chemical shifts of P i and selected aminophosphonates. ResearchGate. [Link]

  • Quantitative analysis of short-chain phosphates by phosphorus-31 nuclear magnetic resonance and interlaboratory comparison with infrared and chromatographic methods. ACS Publications. [Link]

  • Enhancing 31P NMR relaxation rates with a kinetically inert gadolinium complex. Dalton Transactions. [Link]

  • Enhancing 31P NMR Relaxation Rates with a Kinetically Inert Gadolinium Complex. ResearchGate. [Link]

  • Enhancing 31P NMR Relaxation Rates with a Kinetically Inert Gadolinium Complex. National Institutes of Health. [Link]

  • Versatile 1H-31P-31P COSY 2D NMR Techniques for the Characterization of Polyphosphorylated Small Molecules. National Institutes of Health. [Link]

  • Improvement of quantitative solution 31P NMR analysis of soil organic P: a study of spin–lattice relaxation responding to paramagnetic ions. National Institutes of Health. [Link]

  • Enhancing 31P NMR relaxation rates with a kinetically inert gadolinium complex. Dalton Transactions. [Link]

  • Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. MDPI. [Link]

  • 31 Phosphorus NMR. University of Ottawa. [Link]

  • Intrinsic 31P NMR Chemical Shifts and the Basicities of Phosphate Groups in a Short-Chain Imino Polyphosphate. National Institutes of Health. [Link]

  • A Reliable Method for Quantification of Phosphonates and Their Impurities by 31P NMR. Taylor & Francis Online. [Link]

  • The Effect of Proton Decoupling on the Signal-to-Noise Ratio for 31P NMR. University of Ottawa NMR Facility Blog. [Link]

  • Methylphosphonic acid as a 31P-NMR standard for the quantitative determination of phosphorus in carbonated beverages. RSC Publishing. [Link]

  • 31P NMR Spectroscopy. University of Michigan. [Link]

  • Quantification of inositol phosphates using (31)P nuclear magnetic resonance spectroscopy in animal nutrition. PubMed. [Link]

  • Does pH influences the NMR chemical shift of 31P? And if it is the case, how strong is this influence? ResearchGate. [Link]

  • Proton-coupled and proton-decoupled 31 P NMR spectra of cluster 1 a. ResearchGate. [Link]

  • Chemical Shift Range in 31P NMR Spectroscopy. YouTube. [Link]

  • 31 P NMR titration and relaxation parameters a of phosphonic acid derivatives and a-aminophosphonates b. ResearchGate. [Link]

  • In Sample pH Measurement by 31P Phosphate NMR. ChemRxiv. [Link]

  • H{P} – Phosphorus Decoupled Proton NMR on the UI400 or U500. University of Illinois. [Link]

  • NMR Reference Standards. Eurisotop. [Link]

  • Enhancing 31P NMR relaxation rates with a kinetically inert gadolinium complex - Supporting Information. The Royal Society of Chemistry. [Link]

  • Analysis of alkyl phosphonate mixtures. JEOL. [Link]

  • Layered metal(IV) phosphonate materials: Solid-state 1 H, 13 C, 31 P NMR spectra and NMR relaxation. PubMed. [Link]

  • Types of 2D NMR. University of Ottawa. [Link]

  • Characterization of methylphosphonate as a 31P NMR pH indicator. ResearchGate. [Link]

  • 31P NMR Chemical Shift of Phosphorous Compounds. Peking University. [Link]

  • Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Oxford Instruments. [Link]

  • Phosphorus-31 nuclear magnetic resonance. Wikipedia. [Link]

  • Phosphorus 31 Solid State NMR Characterization of Oligonucleotides Covalently Bound to a Solid Support. ResearchGate. [Link]

  • On phosphorus chemical shift anisotropy in metal (IV) phosphates and phosphonates: A 31P NMR experimental study. OSTI.gov. [Link]

  • Surface NMR using quantum sensors in diamond. National Institutes of Health. [Link]

  • 2D NMR Introduction. Chemistry LibreTexts. [Link]

  • ¹H NMR spectra before and after conversion of the phosphonate ester groups. ResearchGate. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H and ³¹P NMR Spectra of 2-(methylamino)ethylphosphonic Acid

For researchers and professionals in drug development and chemical analysis, the precise structural elucidation of novel compounds is paramount. 2-(methylamino)ethylphosphonic acid, an aminophosphonic acid, represents a...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development and chemical analysis, the precise structural elucidation of novel compounds is paramount. 2-(methylamino)ethylphosphonic acid, an aminophosphonic acid, represents a class of molecules with significant biological and pharmacological interest. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone for the unambiguous characterization of such compounds. This guide provides an in-depth comparison of ¹H and ³¹P NMR spectroscopy for the analysis of 2-(methylamino)ethylphosphonic acid, offering insights into spectral interpretation, experimental considerations, and a comparison with alternative analytical techniques.

The Power of NMR in Structural Elucidation

NMR spectroscopy provides a non-destructive window into the molecular structure of a compound by probing the magnetic properties of atomic nuclei. For 2-(methylamino)ethylphosphonic acid, ¹H and ³¹P NMR are particularly informative. The natural abundance and high sensitivity of the ¹H nucleus allow for a detailed mapping of the proton environments, while ³¹P NMR offers a direct and sensitive probe into the chemical environment of the phosphorus atom, a key functional group in this molecule.[1][2]

¹H NMR Spectral Analysis: A Proton's Perspective

The ¹H NMR spectrum of 2-(methylamino)ethylphosphonic acid is expected to exhibit distinct signals corresponding to the different proton environments within the molecule. The chemical shift of each signal is influenced by the electron density around the proton, and the multiplicity (splitting pattern) arises from spin-spin coupling with neighboring protons and the phosphorus nucleus.

Expected ¹H NMR Spectral Features:

ProtonsExpected Chemical Shift (ppm)Expected MultiplicityCoupling Constants (J) in HzRationale
N-H VariableBroad singlet-Chemical shift is highly dependent on solvent, concentration, and temperature due to hydrogen bonding and exchange.
CH ₃-N~2.5 - 2.8Doublet³JHP ≈ 10-15 HzThe methyl protons are coupled to the phosphorus nucleus through three bonds.
N-CH~2.8 - 3.2MultipletThese protons are adjacent to both the nitrogen and the ethyl group, leading to complex coupling. They will also show coupling to the phosphorus atom.
P-CH~1.8 - 2.2MultipletThese protons are directly attached to the carbon bonded to the phosphorus atom, resulting in a significant two-bond coupling (²JHP) and coupling to the adjacent methylene group.

Note: The exact chemical shifts and coupling constants can vary based on the solvent used, pH, and temperature. The values presented are estimates based on analogous compounds.

³¹P NMR Spectral Analysis: A Direct Look at the Core

³¹P NMR spectroscopy is a powerful tool for characterizing organophosphorus compounds due to the 100% natural abundance of the ³¹P nucleus and its wide chemical shift range, which minimizes signal overlap.[1][2] For 2-(methylamino)ethylphosphonic acid, the ³¹P NMR spectrum provides direct information about the electronic environment of the phosphorus atom.

Expected ³¹P NMR Spectral Features:

The spectrum is expected to show a single resonance for the phosphonic acid group. The chemical shift is sensitive to the pH of the solution due to the protonation state of the phosphonic acid. In a proton-coupled spectrum, this signal will be split into a complex multiplet due to coupling with the adjacent methylene protons and the N-methyl protons. However, ³¹P NMR spectra are most commonly acquired with proton decoupling, which results in a single sharp singlet, simplifying the spectrum and increasing sensitivity.[1]

Phosphorus EnvironmentExpected Chemical Shift (ppm)Rationale
-P O₃H₂~15 - 30The chemical shift for phosphonic acids typically falls in this range, referenced to 85% H₃PO₄. The exact value is influenced by solvent and pH.

Visualizing the Structure and NMR Environments

The following diagram illustrates the molecular structure of 2-(methylamino)ethylphosphonic acid and highlights the distinct proton and phosphorus environments that give rise to the NMR signals.

cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing cluster_analysis Spectral Analysis prep Dissolve in Deuterated Solvent tube Transfer to NMR Tube prep->tube h1_acq ¹H NMR Acquisition tube->h1_acq p31_acq ³¹P NMR Acquisition tube->p31_acq ft Fourier Transform h1_acq->ft p31_acq->ft phase Phase & Baseline Correction ft->phase ref Referencing phase->ref assign Signal Assignment ref->assign coupling Coupling Constant Analysis assign->coupling structure Structure Confirmation coupling->structure

Sources

Comparative

FTIR characteristic bands of P-C bond in aminophosphonates

A Senior Application Scientist's Guide to Identifying the P-C Bond in Aminophosphonates via FTIR Spectroscopy For researchers and professionals in drug development, the precise characterization of novel molecules is para...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Identifying the P-C Bond in Aminophosphonates via FTIR Spectroscopy

For researchers and professionals in drug development, the precise characterization of novel molecules is paramount. Aminophosphonates, as structural analogs of α-amino acids, are a class of organophosphorus compounds with a vast range of biological activities.[1][2] Their synthesis, often achieved through the Kabachnik-Fields reaction, requires rigorous structural confirmation.[1] While NMR spectroscopy (³¹P, ¹³C, ¹H) is indispensable, Fourier Transform Infrared (FTIR) spectroscopy provides a rapid, non-destructive method to confirm the presence of key functional groups.

However, one of the most crucial bonds for confirming the successful synthesis of an aminophosphonate—the Phosphorus-Carbon (P-C) bond—presents a significant challenge in spectral interpretation. Its absorption band is often weak and located in the complex "fingerprint region" of the spectrum. This guide provides an in-depth comparison and a field-proven protocol to help researchers confidently identify and assign the characteristic FTIR bands of the P-C bond in aminophosphonates.

The Challenge: Locating the Elusive P-C Vibration

The primary difficulty in assigning the P-C stretching vibration lies in its location and intensity. Unlike the strong, prominent absorption of a carbonyl (C=O) group, the P-C bond vibration is:

  • Intrinsically Weaker: The change in dipole moment during the P-C stretching vibration is less pronounced than that of highly polar bonds like P=O or O-H, resulting in a weaker absorption band.[3]

  • Located in the Fingerprint Region: The P-C stretch typically appears below 1500 cm⁻¹, a region crowded with numerous other vibrational modes, including C-C and C-N stretching, and various bending vibrations.[4][5] This often leads to overlapping peaks, making a definitive assignment difficult.

  • Susceptible to Vibrational Coupling: The P-C vibration can couple with other vibrational modes in the molecule, further complicating its position and appearance.

Therefore, a successful interpretation requires looking beyond a single peak and understanding the context of the entire spectrum.

Comparative Analysis of Characteristic Aminophosphonate Bands

To confidently assign the P-C bond, it is essential to first identify the other, more prominent, characteristic bands within the aminophosphonate structure. This process of elimination and contextual analysis is key.

Diagram: General Structure of an α-Aminophosphonate

Caption: Key bonds in an α-aminophosphonate.

The table below summarizes the expected FTIR absorption regions for the key functional groups in a typical dialkyl aminophosphonate.

BondVibration TypeExpected Wavenumber (cm⁻¹)IntensityNotes & Influencing Factors
P=O Stretching1200 - 1260StrongThis is often the most intense and diagnostically useful peak. Hydrogen bonding can cause a shift to a lower wavenumber (e.g., towards 1200 cm⁻¹).
P-O-C Asymmetric Stretch1000 - 1060StrongUsually appears as a strong, broad band. For P-O-Alkyl groups, this is a reliable indicator.
P-O-C Symmetric Stretch720 - 850Medium-StrongCan sometimes overlap with P-C vibrations or C-H out-of-plane bends.
N-H Stretching3200 - 3400Medium, BroadCharacteristic of secondary amines (-NHR). Its broadness is due to hydrogen bonding. Primary amines (-NH₂) will show two bands.
C-H Aliphatic Stretch2850 - 3000Medium-StrongConfirms the presence of alkyl groups (e.g., from phosphite esters or substituents).[5]
P-C Stretching 650 - 800 Weak to Medium This is the target band. Its position is sensitive to the substituents on the carbon. It may be weak and easily obscured by other peaks in the fingerprint region.[6]
P-C (Aryl) Stretching ~1430-1450 & ~990-1110 Medium When phosphorus is bonded to an aromatic ring, the P-C vibration couples with ring vibrations, appearing at higher frequencies.

In-Depth Focus: Assigning the P-C Stretching Band

With the major peaks assigned, the focus shifts to the fingerprint region to locate the P-C stretch.

  • P-C (Alkyl): For aminophosphonates with an alkyl group attached to the phosphorus (via the central carbon), the P-C stretch is typically a weak to medium band found in the 650-800 cm⁻¹ region.[6] The challenge here is overlap with P-O-C symmetric stretches and C-H bending modes. Look for a new, sharp peak in this region that is not present in the spectra of the starting amine or phosphite reagents.

  • P-C (Aryl): If the phosphorus atom is directly attached to an aromatic ring (less common in this context but relevant for other organophosphorus compounds), the vibrations are different. The P-C (Aryl) stretch is coupled with the aromatic ring's own vibrations and typically gives rise to two bands: a medium-intensity one around 1430-1450 cm⁻¹ and another in the 990-1110 cm⁻¹ range.

Expert Causality: The position of the P-C band is governed by the principles of Hooke's Law for a harmonic oscillator, where the vibrational frequency is proportional to the bond strength and inversely proportional to the reduced mass of the atoms.[7] Electronegative substituents on the carbon atom can strengthen the P-C bond, shifting the frequency to a higher wavenumber. Conversely, coupling with heavier atoms or other vibrational modes can lower the observed frequency.

Trustworthiness through Corroboration: Due to the inherent ambiguity, relying solely on a single weak peak is not advisable. The most trustworthy approach is to use FTIR as a piece of a larger puzzle.

  • Comparative Analysis: Compare the product spectrum with the spectra of the starting materials. The appearance of new bands in the P=O, P-O-C, and the expected P-C regions provides strong evidence of reaction success.

  • Complementary Techniques: For unambiguous confirmation, especially in novel structures, corroboration with other techniques is essential. Raman spectroscopy is particularly powerful here, as the P-C bond, being less polar, often produces a stronger and more easily identifiable Raman signal than its IR absorption.[8][9] Furthermore, ³¹P and ¹³C NMR will definitively confirm the formation of the P-C bond and provide detailed structural information.

Experimental Protocol: FTIR Analysis of Solid Aminophosphonates

This protocol describes the Potassium Bromide (KBr) pellet method, a reliable technique for obtaining high-quality FTIR spectra of solid samples.

Diagram: FTIR KBr Pellet Preparation Workflow

G cluster_prep Sample Preparation cluster_press Pellet Pressing cluster_analysis Spectral Acquisition A 1. Grind KBr (100-200 mg) to fine powder. Rationale: Minimizes IR scattering. B 2. Add Sample (1-2 mg, ~1% w/w). Rationale: Ensures optimal absorbance. A->B C 3. Mix Thoroughly Rationale: Creates a homogenous dispersion. B->C D 4. Transfer to Pellet Die C->D E 5. Apply Vacuum (Optional) Rationale: Removes adsorbed moisture (H₂O). D->E F 6. Press at 7-10 tons Rationale: Forms a transparent/translucent pellet. E->F G 7. Collect Background Spectrum (Empty sample holder) Rationale: Corrects for instrument and atmospheric (CO₂, H₂O) signals. F->G H 8. Mount Sample Pellet & Collect Sample Spectrum G->H I 9. Process & Analyze (Ratio of sample to background) H->I

Caption: Workflow for preparing a KBr pellet for FTIR analysis.

Step-by-Step Methodology:

  • Materials & Equipment:

    • Aminophosphonate sample (solid)

    • FTIR-grade Potassium Bromide (KBr), desiccated

    • Agate mortar and pestle

    • Pellet press die set

    • Hydraulic press

    • FTIR spectrometer

  • Procedure:

    • Drying: Ensure the KBr powder is completely dry by heating it in an oven at ~110°C for several hours and storing it in a desiccator. Causality: KBr is hygroscopic; adsorbed water will cause large, broad O-H bands around 3400 cm⁻¹ and bending modes around 1640 cm⁻¹, potentially obscuring sample features.

    • Sample Preparation: Place approximately 100-200 mg of dry KBr into the agate mortar. Add 1-2 mg of the solid aminophosphonate sample. The optimal ratio is about 1:100 sample to KBr.

    • Grinding & Mixing: Gently grind the two components together with the pestle for several minutes until the mixture is a fine, homogeneous powder. Causality: Thorough mixing ensures uniform sample distribution, while grinding to a particle size smaller than the IR wavelength minimizes light scattering (the Christiansen effect), which can distort peak shapes.

    • Loading the Die: Transfer a portion of the powdered mixture into the barrel of the pellet die. Distribute it evenly.

    • Pressing the Pellet: Place the die into the hydraulic press. If the die allows, briefly apply a vacuum to remove any trapped air or moisture. Apply pressure of 7-10 tons for 1-2 minutes.

    • Pellet Inspection: Carefully release the pressure and disassemble the die. A good pellet should be translucent or transparent, not opaque. Self-Validation: An opaque or cloudy pellet indicates poor grinding, insufficient pressure, or moisture, and will result in a poor-quality spectrum with a sloping baseline.

    • Background Collection: Ensure the sample compartment of the FTIR is empty. Run a background scan. Causality: This records the spectrum of the instrument and atmospheric gases (CO₂, H₂O), which will be mathematically subtracted from the sample spectrum.

    • Sample Analysis: Place the KBr pellet into the sample holder and acquire the sample spectrum. A typical scan range is 4000-400 cm⁻¹.

Conclusion

Identifying the P-C bond in aminophosphonates by FTIR is a nuanced task that requires a holistic approach to spectral interpretation. While it rarely presents as a strong, isolated peak, its presence can be inferred with a high degree of confidence by first assigning the prominent P=O and P-O-C bands and then carefully examining the 650-800 cm⁻¹ region for new, characteristic absorptions. The key to a trustworthy assignment lies in validating the interpretation through comparison with starting materials and, for definitive structural elucidation, corroborating the findings with complementary techniques like Raman and NMR spectroscopy. By following the systematic workflow and experimental protocol outlined in this guide, researchers can leverage FTIR as a powerful tool in the characterization of this vital class of compounds.

References

  • An ATR-FTIR study of different phosphonic acids in aqueous solution. ResearchGate. Available from: [Link]

  • INFRARED SPECTRA OF ORGANO-PHOSPHORUS COMPOUNDS: III. PHOSPHORAMIDATES, PHOSPHORAMIDOTHIONATES, AND RELATED COMPOUNDS. ResearchGate. Available from: [Link]

  • Infrared Analysis of Phosphorous Compounds. ResearchGate. Available from: [Link]

  • Interpreting Infrared Spectra. Specac Ltd. Available from: [Link]

  • Interpretation of Fourier Transform Infrared Spectra (FTIR). Indonesian Journal of Science & Technology. Available from: [Link]

  • Investigation of Phosphonic Acids Based on Raman and Surface-Enhanced Raman Spectroscopy. ACS Omega. Available from: [Link]

  • Fourier transform infrared and Raman and surface-enhanced Raman spectroscopy studies of a novel group of boron analogues of aminophosphonic acids. Journal of Physical Chemistry A. Available from: [Link]

  • Vibrational Spectra of Organophosphorus Compounds. IV. Infrared and Raman Spectra of CHaOPC12 and CDaOPC12. The Journal of Chemical Physics. Available from: [Link]

  • How to Interpret FTIR Results: A Beginner's Guide. AZoM. Available from: [Link]

  • Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Available from: [Link]

  • FTIR spectroscopic data. ResearchGate. Available from: [Link]

  • The role of Raman spectroscopy in biopharmaceuticals from development to manufacturing. Analytical and Bioanalytical Chemistry. Available from: [Link]

  • IR Spectrum and Characteristic Absorption Bands. Maricopa Open Digital Press. Available from: [Link]

  • How to Interpret an FTIR Spectrum. Innovatech Labs. Available from: [Link]

  • Fourier Transform Infrared and Raman and Surface-Enhanced Raman Spectroscopy Studies of a Novel Group of Boron Analogues of Aminophosphonic Acids. ResearchGate. Available from: [Link]

  • Fourier-transform infrared spectroscopy (FT-IR) analysis. The Royal Society of Chemistry. Available from: [Link]

  • Vibrational study of dialkylphosphonates: di-n-propyl- and di-i-propylphosphonates by semiempirical and ab initio methods. PubMed. Available from: [Link]

  • Advancements in medical research: Exploring Fourier Transform Infrared (FTIR) spectroscopy for tissue, cell, and hair sample analysis. PMC. Available from: [Link]

  • Theoretical studies on the mechanism of C-P bond cleavage of a model alpha-aminophosphonate in acidic condition. PubMed. Available from: [Link]

  • Computations of Vibrational Infrared Frequencies of Selected Amines. DTIC. Available from: [Link]

  • DFT calculation and assignment of vibrational spectra of aryl and alkyl chlorophosphates. ResearchGate. Available from: [Link]

  • Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction. MDPI. Available from: [Link]

  • Synthesis of α-aminophosphonates by the Kabachnik–Fields reaction and by the Pudovik reaction. CORE. Available from: [Link]

Sources

Validation

Precision Validation of N-Methyl-Aminophosphonic Acids: Overcoming the Phosphorus Refractory Effect

Executive Summary N-methyl-aminophosphonic acids represent a unique challenge in analytical chemistry. As structural analogues of amino acids (where the carboxyl group is replaced by a phosphonic moiety), they exhibit zw...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

N-methyl-aminophosphonic acids represent a unique challenge in analytical chemistry. As structural analogues of amino acids (where the carboxyl group is replaced by a phosphonic moiety), they exhibit zwitterionic character, high hygroscopicity, and thermal stability.

For drug development professionals, the standard "send-out" Elemental Analysis (CHN) often returns failing results—typically low Carbon values—even for pure compounds. This is not a synthesis failure; it is an analytical artifact caused by the Phosphorus Refractory Effect .

This guide details the mechanistic failure of standard combustion for these substrates, provides a validated protocol using Vanadium Pentoxide (


) flux, and establishes Quantitative NMR (qNMR) as the necessary orthogonal control.

Part 1: The Analytical Challenge

The Phosphorus Glass Mechanism

Standard combustion analysis relies on flash oxidation at ~950–1000°C. For typical organics, this converts C to


 and N to 

. However, phosphonic acids decompose to form phosphorus pentoxide (

) and polyphosphates.

These phosphorus residues form a vitreous (glassy) melt before the carbon is fully oxidized. This melt physically encapsulates unburnt carbon particles, preventing oxygen access. The result is a systematically low Carbon reading (often 1–3% lower than theoretical) and variable Nitrogen results.

Comparison of Analytical Architectures

The following table compares the three primary methodologies for validating these compounds.

FeatureMethod A: Standard EA Method B: Optimized EA (Flux) Method C: qNMR (Orthogonal)
Principle Flash Combustion (Static)Combustion + Oxygen Donor FluxNuclear Spin Resonance
Primary Target C, H, N %C, H, N % (Refractory corrected)Molar Purity / Solvents
P-Interference High (Glass formation)Low (Glass disrupted)None
Sample Req. 2–3 mg2–3 mg (+ 5–10 mg Additive)5–10 mg
Hygroscopicity Risk High (Weighing error)High (Weighing error)Low (In-solution)
Suitability Not Recommended Gold Standard for Composition Gold Standard for Purity

Part 2: Visualizing the Failure Mode

The following diagram illustrates the mechanistic divergence between standard combustion and the required additive-assisted protocol.

CombustionLogic Sample N-Methyl-Aminophosphonic Acid (Sample) Furnace Combustion Furnace (950°C - 1050°C) Sample->Furnace PathA Standard Oxidation (No Additive) Furnace->PathA Standard Path PathB Optimized Oxidation (+ V2O5 Additive) Furnace->PathB Recommended Glass Formation of Polyphosphate Melt (Vitreous Coating) PathA->Glass Trap Carbon Encapsulation (Incomplete Combustion) Glass->Trap ResultFail RESULT: Low %C (False Negative) Trap->ResultFail Flux V2O5 Melts & Releases O2 (Fluxing Action) PathB->Flux Break Disruption of P-Glass Full C Release Flux->Break ResultPass RESULT: Accurate %C (True Value) Break->ResultPass

Figure 1: Mechanistic pathway showing how V2O5 prevents carbon encapsulation during the combustion of organophosphorus compounds.

Part 3: The Validated Protocol (Experimental)

Objective: To accurately determine %C, %H, and %N in N-methyl-aminophosphonic acids using a modified Dumas method.

Reagents & Equipment
  • Instrument: PE 2400 Series II or Elementar vario (or equivalent).

  • Capsules: Tin (Sn) capsules are mandatory. Tin oxidation is exothermic (

    
     locally), assisting in bond breaking. Do not use silver or aluminum.
    
  • Additive: Vanadium Pentoxide (

    
    ) .
    
    • Note: Tungsten Oxide (

      
      ) is a secondary alternative but 
      
      
      
      is superior for P-C bond cleavage [1].
  • Reference Standard: Acetanilide (Calibration) and Triphenylphosphine (QC Check for P-performance).

Sample Preparation (The "Sandwich" Technique)
  • Step 1 (Drying): N-methyl-aminophosphonic acids are hygroscopic. Dry the sample in a vacuum desiccator (

    
     or silica) for 24 hours prior to weighing.
    
  • Step 2 (Base Layer): Tare a clean Tin capsule. Add approx. 5–10 mg of

    
     powder to the bottom.
    
  • Step 3 (Sample Addition): Carefully add 1.5–2.5 mg of the sample directly onto the

    
    .
    
    • Critical: Do not exceed 2.5 mg. High P-content requires a high Oxygen-to-Sample ratio.

  • Step 4 (Top Layer): Add another small pinch (~5 mg) of

    
     on top (optional but recommended for refractory samples).
    
  • Step 5 (Sealing): Fold the capsule tightly to exclude atmospheric nitrogen.

Instrument Parameters
  • Combustion Temp: Set to 975°C – 1000°C (Standard is often 925°C; the boost is necessary).

  • Oxygen Dose: Increase oxygen dosing time by 2–5 seconds relative to standard organics to ensure excess

    
     for the 
    
    
    
    regeneration cycle.

Part 4: Data Interpretation & Orthogonal Validation[2]

If the Optimized EA still fails, the issue is likely solvation or inorganic impurities , not the combustion method. You must pivot to qNMR.[1]

Experimental Data Comparison

Scenario: Analysis of N-methyl-aminomethylphosphonic acid (


).
Theoretical: C: 19.20%, H: 6.45%, N: 11.20%
MethodCarbon (%)Hydrogen (%)Nitrogen (%)StatusAnalysis
Standard EA 17.856.5511.15FAIL Low C due to P-glass encapsulation.
Optimized EA (

)
19.156.4811.18PASS Additive prevented encapsulation.
Sample (Wet) 18.106.9010.50FAIL High H / Low C/N indicates water uptake.
The Orthogonal Pivot: qNMR Workflow

When EA results are ambiguous (e.g., correct C/N ratio but incorrect absolute values), qNMR is the definitive tie-breaker.

Protocol:

  • Solvent:

    
     (due to polarity of aminophosphonates).
    
  • Internal Standard: Maleic Acid or Potassium Hydrogen Phthalate (KHP). Must be weighed with ultra-microbalance precision.

  • Acquisition:

    
     relaxation delay must be 
    
    
    
    of the longest proton (usually >30s for these small molecules).
  • Calculation:

    
    
    

Part 5: Decision Logic for Researchers

Use this logic flow to determine the correct validation path for your certificate of analysis.

ValidationLogic Start Synthesized N-Me-Aminophosphonate Hygro Is it Hygroscopic? Start->Hygro Dry Vacuum Dry (24h, 40°C) Hygro->Dry Yes EA_Opt Run EA with V2O5 + Sn Capsule Hygro->EA_Opt No Dry->EA_Opt Check Within 0.4%? EA_Opt->Check Pass VALIDATED (Publish) Check->Pass Yes Fail FAIL Check->Fail No qNMR Run qNMR (Determine Purity) Fail->qNMR Recalc Recalculate EA based on Solvates qNMR->Recalc Recalc->Pass Matches

Figure 2: Decision matrix for validating aminophosphonic acids.

References

  • PerkinElmer. (2022). The Elemental Analysis of Various Classes of Chemical Compounds Using CHN. PE Polska. Retrieved from [Link]

  • Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Google Patents. (1996). Combustion accelerators, processes for their production and processes for their use in elemental analysis (US5547876A).
  • PubChem. (2025).[2] (Aminomethyl)phosphonic acid | CH6NO3P.[2] National Library of Medicine. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(methylamino)ethylphosphonic acid
Reactant of Route 2
Reactant of Route 2
2-(methylamino)ethylphosphonic acid
© Copyright 2026 BenchChem. All Rights Reserved.